3-[3-(Trifluoromethyl)benzyl]azetidine

Core Science & Biosynthesis

3-[3-(Trifluoromethyl)benzyl]azetidine physical and chemical properties

Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary

In the pursuit of novel therapeutics, the architectural rigidification of flexible pharmacophores is a cornerstone strategy. 3-[3-(Trifluoromethyl)benzyl]azetidine (Molecular Formula: C11H12F3N) represents a highly privileged, next-generation building block. By fusing the conformational restriction of a four-membered azetidine ring with the extreme lipophilicity and metabolic stability of a meta-trifluoromethylbenzyl moiety, this scaffold addresses common pharmacokinetic liabilities—such as rapid oxidative clearance and poor blood-brain barrier (BBB) penetrance—often encountered with acyclic secondary amines.

This whitepaper provides an authoritative analysis of its physicochemical properties, details self-validating synthetic methodologies, and explores its critical role in modern drug discovery, particularly in the modulation of G-protein coupled receptors (GPCRs).

Molecular Architecture & Physicochemical Profiling

The structural rationale behind 3-[3-(Trifluoromethyl)benzyl]azetidine is twofold:

• The Azetidine Ring: Unlike piperidines or pyrrolidines, the azetidine ring possesses significant ring strain (~26 kcal/mol) and a puckered conformation. This lowers the entropic penalty of receptor binding by pre-organizing the vector of the attached substituents. Furthermore, the sp^3^ character of the nitrogen is slightly altered, modulating its basicity.

• The Trifluoromethyl (-CF3) Group: Positioned at the meta (3-) position of the phenyl ring, the -CF3 group acts as a robust bioisostere for halogens or methyl groups. Its strong inductive electron-withdrawing effect (-I) is insulated from the azetidine nitrogen by the methylene bridge, preserving the amine's nucleophilicity while shielding the aromatic ring from cytochrome P450-mediated oxidation.

Quantitative Physicochemical Data

To facilitate rational drug design, the core physicochemical properties of the free base are summarized below:

Property	Value	Rationale / Significance
Molecular Formula	C11H12F3N	Core azetidine + trifluoromethylbenzyl.
Molecular Weight	215.21 g/mol	Low MW provides ample "budget" for further functionalization without violating Lipinski's Rule of 5.
Topological Polar Surface Area	~12.0 Ų	Highly lipophilic surface area; predicts excellent passive membrane and BBB permeability.
LogP (Predicted)	2.8 – 3.2	Optimal lipophilicity range for central nervous system (CNS) targets.
pKa (Conjugate Acid)	~8.5 – 9.0	Exists predominantly as a protonated cation at physiological pH (7.4), ensuring high solubility.
H-Bond Donors / Acceptors	1 / 4	Favorable for forming critical interactions within GPCR binding pockets.

Synthetic Methodologies & Mechanistic Pathways

Protocol 1: Direct Alkylation via Strain-Release of 1-Azabicyclo[1.1.0]butane (ABB)

This modern, elegant approach leverages the immense ring strain of the bicyclic ABB intermediate[1][2].

Causality & Mechanism: Traditional SN2 displacements at the 3-position of azetidines are sterically hindered. Instead, this method utilizes Cu(OTf)2, a Lewis acid that selectively coordinates to the highly strained bridgehead nitrogen of ABB. This coordination weakens the adjacent C-N bond, facilitating a strain-release ring opening when attacked by 3-(trifluoromethyl)benzylmagnesium bromide.

Cu-catalyzed strain-release synthesis of 3-substituted azetidines from ABB.

Step-by-Step Methodology:

• Reagent Validation: Titrate the 3-(trifluoromethyl)benzylmagnesium bromide using salicylaldehyde phenylhydrazone to ensure precise stoichiometry. Excess Grignard can lead to unwanted side reactions.

• Catalyst Preparation: In a flame-dried Schlenk flask under argon, suspend Cu(OTf)2 (10 mol%) in anhydrous THF (0.1 M).

• Substrate Addition: Cool the flask to 0 °C and add a solution of 1-azabicyclo[1.1.0]butane (1.0 equiv).

• Nucleophile Introduction: Add the titrated Grignard reagent (1.5 equiv) dropwise over 15 minutes. The reaction mixture will transition from blue/green to a dark homogeneous solution as the Cu-intermediate forms.

• In-Process Control (IPC): After 2 hours, sample the reaction. Quench an aliquot in MeOH and analyze via LC-MS. The complete disappearance of the ABB mass and the emergence of the m/z 216[M+H]^+ peak validates successful conversion.

• Workup: Quench the reaction with saturated aqueous NH4Cl to sequester the copper. Extract with EtOAc, dry over Na2SO4, and purify via reverse-phase chromatography.

Protocol 2: Halogen-Atom Transfer (XAT) Cross-Coupling

For laboratories lacking access to ABB, a robust alternative is the cross-coupling of N-Boc-3-iodoazetidine with a 3-(trifluoromethyl)benzyl zinc reagent[3].

Causality & Mechanism: Standard palladium-catalyzed cross-couplings of unactivated secondary alkyl iodides are slow. By merging XAT with transition-metal catalysis, a carbon-centered radical is generated at the 3-position of the azetidine, which rapidly recombines with the metal center, bypassing the difficult two-electron oxidative addition step.

Step-by-Step Methodology:

• Coupling: Combine N-Boc-3-iodoazetidine (1.0 equiv) and 3-(trifluoromethyl)benzylzinc bromide (1.2 equiv) in THF. Add the appropriate Ni/photoredox catalyst system.

• Irradiation: Irradiate with blue LEDs (440 nm) at room temperature for 12 hours.

• Deprotection: Isolate the N-Boc intermediate, then treat with a 1:1 mixture of Trifluoroacetic Acid (TFA) and Dichloromethane (DCM) for 1 hour to cleave the Boc group.

• Validation: Analyze the final product using ^19^F NMR. A sharp, distinct singlet at approximately -62 ppm confirms the integrity of the trifluoromethyl group without the interference of overlapping proton signals.

Chemical Reactivity & Stability

The chemical behavior of 3-[3-(Trifluoromethyl)benzyl]azetidine is dictated by its unique geometry:

• Ring Opening Vulnerability: While stable under physiological conditions and standard basic environments, the azetidine ring is susceptible to nucleophilic ring-opening under harsh acidic conditions or in the presence of strong nucleophiles at elevated temperatures.

• Derivatization: The secondary amine is highly nucleophilic and readily participates in reductive aminations, acylations, and Buchwald-Hartwig cross-couplings to yield tertiary amines or amides, making it an ideal intermediate for library generation.

Applications in Drug Discovery

The 3-[3-(Trifluoromethyl)benzyl]azetidine motif is frequently utilized in the development of highly selective GPCR modulators. Specifically, derivatives of this scaffold (such as 1-benzylazetidine-3-carboxylic acids) are heavily investigated as agonists and antagonists for the Sphingosine-1-phosphate receptor 5 (S1P5) [4][5][6].

Pharmacological Rationale: S1P5 is predominantly expressed in the central nervous system (specifically on oligodendrocytes) and the spleen. Modulating this receptor is a validated strategy for treating neurodegenerative diseases, such as multiple sclerosis, by promoting oligodendrocyte survival and remyelination. The trifluoromethylbenzyl group perfectly occupies the deep, hydrophobic orthosteric pocket of the S1P5 receptor, while the azetidine ring directs a polar headgroup (if functionalized at the nitrogen) toward the solvent-exposed extracellular loops.

S1P5 receptor modulation pathway utilizing azetidine-based pharmacophores.

References

• Direct Alkylation of 1-Azabicyclo[1.1.0]butanes. Organic Letters, 2019, 21(7), 2060-2063. Gianatassio, R., Kadish, D. URL:[Link]

• Direct Alkylation of 1-Azabicyclo[1.1.0]butanes - Organic Chemistry Portal. Organic Chemistry Portal. URL:[Link]

• 3-(Trifluoromethyl)benzyl bromide. Pharmaffiliates. URL:[Link]

• Merging Halogen-Atom Transfer (XAT) with Copper Catalysis. DOI / CrossRef. URL:[Link]

Sources

• 1. Direct Alkylation of 1-Azabicyclo[1.1.0]butanes [organic-chemistry.org]
• 2. Direct Alkylation of 1-Azabicyclo[1.1.0]butanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. 3-(Trifluoromethyl)benzyl bromide One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 6. 3-(Trifluoromethyl)benzyl bromide | 402-23-3 [chemicalbook.com]

crystal structure and NMR spectra of 3-[3-(Trifluoromethyl)benzyl]azetidine

An In-Depth Technical Guide to the Synthesis and Structural Elucidation of 3-[3-(Trifluoromethyl)benzyl]azetidine

For Researchers, Scientists, and Drug Development Professionals

Abstract

The azetidine scaffold is a cornerstone in modern medicinal chemistry, prized for its ability to impart favorable physicochemical properties such as improved solubility and metabolic stability while offering a unique three-dimensional exit vector for substituent exploration.[1][2] When combined with the 3-(trifluoromethyl)benzyl moiety—a group known to enhance ligand-target interactions and improve pharmacokinetic profiles through modulation of lipophilicity and metabolic resistance—the resultant molecule, 3-[3-(Trifluoromethyl)benzyl]azetidine, represents a compound of significant interest for drug discovery programs.[3] This guide provides a comprehensive technical overview of the synthetic strategies and advanced analytical techniques required for the preparation and in-depth structural characterization of this molecule. We present a robust synthetic protocol, a detailed predictive analysis of its Nuclear Magnetic Resonance (NMR) spectra (¹H, ¹³C, and ¹⁹F), and a standardized methodology for its crystallographic analysis, thereby offering a complete framework for researchers in the field.

Synthesis of 3-[3-(Trifluoromethyl)benzyl]azetidine

The synthesis of 3-substituted azetidines can be accomplished through various established routes, often involving the cyclization of a suitably functionalized acyclic precursor or the modification of a pre-formed azetidine ring.[2] A highly effective and adaptable method involves the nucleophilic substitution of a leaving group at the 3-position of a protected azetidine with a desired sidechain, followed by deprotection.

The proposed synthesis for 3-[3-(Trifluoromethyl)benzyl]azetidine leverages a Grignard reaction with a protected azetidine-3-carbaldehyde, followed by deoxygenation and deprotection. This approach offers high convergence and adaptability.

Proposed Synthetic Workflow

The multi-step synthesis is outlined below. The causality behind this chosen pathway lies in its modularity; the key Grignard addition step can be readily adapted for various aryl or alkyl sidechains, making it a versatile route for generating a library of analogous compounds for structure-activity relationship (SAR) studies.[4][5]

Figure 1: Proposed synthetic workflow for 3-[3-(Trifluoromethyl)benzyl]azetidine.

Detailed Experimental Protocol

This protocol is a composite methodology based on established procedures for the synthesis of analogous 3-substituted azetidines.[4][5] Each step is designed to be self-validating through standard analytical checks (TLC, NMR) before proceeding.

Step 1: Synthesis of N-Boc-azetidin-3-one

• To a stirred solution of N-Boc-azetidin-3-ol (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M) at 0 °C, add Dess-Martin periodinane (1.2 eq) portion-wise over 20 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 2-3 hours, monitoring by TLC until the starting material is consumed.

• Quench the reaction by adding a saturated aqueous solution of Na₂S₂O₃ and a saturated aqueous solution of NaHCO₃. Stir vigorously for 30 minutes.

• Separate the organic layer, and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (Silica gel, Hexanes:Ethyl Acetate gradient) to yield N-Boc-azetidin-3-one as a white solid.

Step 2: Synthesis of N-Boc-3-hydroxy-3-[3-(trifluoromethyl)benzyl]azetidine

• Prepare the Grignard reagent: To a flask containing magnesium turnings (1.5 eq) under an inert nitrogen atmosphere, add a small crystal of iodine and a few drops of 3-(Trifluoromethyl)benzyl bromide.

• Add anhydrous tetrahydrofuran (THF) and the remaining 3-(Trifluoromethyl)benzyl bromide (1.2 eq) dropwise to maintain a gentle reflux. After the addition is complete, stir for 1 hour at room temperature.

• Cool the Grignard solution to 0 °C. Add a solution of N-Boc-azetidin-3-one (1.0 eq) in anhydrous THF dropwise.

• Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 3 hours.

• Quench the reaction carefully by slow addition of a saturated aqueous NH₄Cl solution.

• Extract the mixture with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify via flash chromatography to yield the desired tertiary alcohol.

Step 3: Deoxygenation to N-Boc-3-[3-(trifluoromethyl)benzyl]azetidine

• To a solution of the alcohol from Step 2 (1.0 eq) in anhydrous THF at 0 °C under nitrogen, add sodium hydride (60% dispersion in mineral oil, 1.5 eq) portion-wise.

• Stir for 30 minutes, then add carbon disulfide (CS₂, 2.0 eq) dropwise.

• After 1 hour, add methyl iodide (2.5 eq) and stir for an additional 2 hours at room temperature to form the xanthate intermediate.

• Concentrate the mixture, then re-dissolve in toluene (0.1 M). Add tributyltin hydride (Bu₃SnH, 1.5 eq) and a catalytic amount of azobisisobutyronitrile (AIBN).

• Heat the reaction to 80 °C for 3 hours.

• Cool to room temperature and concentrate. Purify by flash chromatography to remove tin byproducts and isolate the protected product.

Step 4: Deprotection to 3-[3-(Trifluoromethyl)benzyl]azetidine

• Dissolve the N-Boc protected product from Step 3 (1.0 eq) in DCM (0.2 M).

• Add trifluoroacetic acid (TFA, 10 eq) dropwise at 0 °C.

• Stir the mixture at room temperature for 1-2 hours until TLC indicates complete consumption of the starting material.

• Concentrate the reaction mixture under reduced pressure.

• Re-dissolve the residue in DCM and wash with a saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with DCM. Combine the organic layers, dry over Na₂SO₄, and concentrate to yield the final product, 3-[3-(Trifluoromethyl)benzyl]azetidine.

Structural Analysis Part I: NMR Spectroscopy

While a complete experimental spectrum for 3-[3-(Trifluoromethyl)benzyl]azetidine is not available in the cited public literature, a robust prediction of its ¹H, ¹³C, and ¹⁹F NMR spectra can be formulated based on data from structurally related compounds and foundational NMR principles.[6][7][8] Such predictive analysis is a critical step in experimental design, enabling researchers to anticipate spectral regions and confirm successful synthesis.

Predicted ¹H NMR Spectrum

The proton NMR spectrum is expected to show distinct signals for the azetidine ring protons, the benzylic methylene protons, and the aromatic protons of the trifluoromethylbenzyl group.

Proton Assignment	Predicted δ (ppm)	Multiplicity	Predicted J (Hz)	Notes
H-2, H-4 (axial & eq.)	3.50 - 3.90	m	-	Complex multiplet due to geminal and vicinal coupling.
H-3	2.90 - 3.20	m	-	Quintet-like multiplet, coupled to adjacent CH₂ groups.
Benzyl CH₂	2.80 - 3.00	d	J = 7-8 Hz	Doublet, coupled to the H-3 proton.
Aromatic H (C2', C4'-H)	7.45 - 7.60	m	-	Signals in this region will be complex due to meta and para coupling to each other and potential long-range coupling to the CF₃ group.
Aromatic H (C5', C6'-H)	7.35 - 7.50	m	-
NH	1.50 - 2.50	br s	-	Broad singlet, exchangeable with D₂O. Position is solvent and concentration dependent.
Predicted in CDCl₃ at 400 MHz. Data informed by analogous structures.[6][9]

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide key information on the carbon framework. The carbon attached to the fluorine atoms will show a characteristic quartet.

Carbon Assignment	Predicted δ (ppm)	Multiplicity (¹JCF)	Notes
C-2, C-4	55 - 58	t	Azetidine ring carbons adjacent to nitrogen.
C-3	35 - 38	d
Benzyl CH₂	38 - 41	t
C-1' (Aromatic Quat.)	~140	s
C-2', C-4', C-5', C-6'	123 - 132	d	Aromatic CH signals.
C-3' (Aromatic Quat.)	~131	q (²JCF ≈ 32 Hz)	Quartet due to two-bond coupling to the CF₃ group.
CF₃	~124	q (¹JCF ≈ 272 Hz)	Intense quartet due to direct one-bond coupling to fluorine.
Predicted in CDCl₃ at 100 MHz. Data informed by analogous structures.[7]

Predicted ¹⁹F NMR Spectrum

¹⁹F NMR is a highly sensitive technique for characterizing fluorinated compounds.[8] For 3-[3-(Trifluoromethyl)benzyl]azetidine, a single signal is expected for the three equivalent fluorine atoms of the CF₃ group.

Fluorine Assignment	Predicted δ (ppm)	Multiplicity	Notes
-CF₃	-62 to -64	s	Singlet, as there are no nearby protons to cause significant coupling. Long-range coupling is possible but may not be resolved. Referenced to CFCl₃.
Predicted in CDCl₃. Data informed by analogous structures.[7][8]

Structural Analysis Part II: X-ray Crystallography

Single-crystal X-ray crystallography provides unambiguous proof of a molecule's three-dimensional structure, including stereochemistry and solid-state conformation.[1] While a crystal structure for 3-[3-(Trifluoromethyl)benzyl]azetidine has not been deposited in public databases as of this writing, this section outlines the authoritative, self-validating workflow for obtaining and refining such a structure.

Crystallization and Data Collection Workflow

The successful growth of a single, diffraction-quality crystal is the most critical and often most challenging step. The process is inherently empirical, requiring screening of various conditions.

Figure 2: General workflow for single-crystal X-ray crystallography analysis.

Experimental Protocol for Crystallography

• Purification and Crystallization: The compound must be purified to the highest possible level (>99%). Initial screening should be performed using commercial kits covering a wide range of solvents (e.g., ethanol, isopropanol, acetonitrile, ethyl acetate, hexanes) and precipitants. Slow evaporation from a solution of the pure compound in a suitable solvent system is a common starting point.

• Crystal Mounting: A suitable single crystal (typically 0.1-0.3 mm in each dimension) is carefully selected under a microscope, picked up using a cryo-loop, and flash-cooled in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion.[1]

• Data Collection: The mounted crystal is placed on a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation). A full sphere of diffraction data is collected by rotating the crystal through a series of orientations.[1]

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell parameters and space group. The phase problem is solved using direct methods to generate an initial electron density map and structural model. This model is then refined using full-matrix least-squares methods against the experimental data until convergence is reached.

• Validation: The final structural model is rigorously validated using programs like CHECKCIF to ensure its geometric and crystallographic integrity before potential publication or deposition in a database like the Cambridge Crystallographic Data Centre (CCDC).[1]

Representative Crystallographic Data

To illustrate the expected output from a successful crystallographic analysis, the table below presents representative data for other 3-substituted azetidine derivatives. This highlights the key parameters that define the crystal lattice and the molecule's arrangement within it.

Parameter	3-Aryl-3-arylmethoxyazetidine [1]	1,3,3-Trinitroazetidine [1]	Notes
Empirical Formula	C₂₄H₂₅NO₂	C₃H₄N₄O₆	Defines the elemental composition.
Formula Weight	375.46	192.10	Molar mass of the asymmetric unit.
Crystal System	Monoclinic	Monoclinic	Describes the symmetry of the unit cell.
Space Group	P2₁/n	P2₁/c	Defines the specific symmetry operations.
a (Å)	10.435(2)	11.231(2)	Unit cell dimensions.
b (Å)	13.045(3)	5.923(1)
c (Å)	15.029(3)	10.966(2)
β (°)	108.08(3)	109.43(3)	Unit cell angle for monoclinic system.
Volume (ų)	1944.3(7)	688.1(2)	Volume of a single unit cell.
Z	4	4	Number of molecules in the unit cell.
Calculated Density (g/cm³)	1.284	1.854	Reflects the efficiency of crystal packing.
This data is presented for illustrative purposes to demonstrate the nature of crystallographic outputs.[1]

Conclusion

This technical guide provides a comprehensive framework for the synthesis and detailed structural characterization of 3-[3-(Trifluoromethyl)benzyl]azetidine. By integrating established synthetic methodologies with predictive spectroscopic analysis and standardized crystallographic protocols, this document serves as a valuable resource for researchers. The provided protocols are designed with causality and self-validation in mind, ensuring a logical and robust approach to obtaining and confirming the target compound. The structural insights gained from the described NMR and X-ray crystallography techniques are paramount for advancing rational drug design and understanding the nuanced structure-activity relationships of this promising molecular scaffold.

References

• Benchchem. (n.d.). Crystal Structure Analysis of 3-(Phenoxymethyl)azetidine Derivatives: A Technical Guide.
• Benchchem. (n.d.). A Comparative Crystallographic Guide to 3-Substituted Azetidine Derivatives.
• Han, Y., Han, M., Shin, D., Song, C., & Hahn, H.-G. (2012). Exploration of Novel 3-Substituted Azetidine Derivatives As Triple Reuptake Inhibitors. Journal of Medicinal Chemistry, 55(18), 8188–8192.
• EvitaChem. (n.d.). Buy 3-(3,4,5-Trifluorobenzyl)azetidine (EVT-12034592).
• Bott, T. M., & West, F. G. (2012). PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. HETEROCYCLES, 84(1), 223.
• Reiter, D., Türk, S., Schubert, M., et al. (2026). 1H, 13C, 15N, and 19F Random Coil NMR Shifts of Trifluoromethyl-Bearing Amino Acids. ChemRxiv.
• ResearchGate. (n.d.). The structures of the azetidine derivatives optimized at the B3MP2 level....
• Han, Y., Han, M., Shin, D., Song, C., & Hahn, H. G. (2012). Exploration of novel 3-substituted azetidine derivatives as triple reuptake inhibitors. Journal of Medicinal Chemistry, 55(18), 8188–8192.
• Kaur, M., & Kumar, V. (2017). Recent advances in synthetic facets of immensely reactive azetidines. RSC Advances, 7(80), 50671-50694.
• Wang, Z., et al. (2025). Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. The Journal of Organic Chemistry.
• Janda, A., et al. (2025). Enantiocontrolled Azetidine Library Synthesis via Strain-Release Functionalization of 1-Azabicyclobutanes. Journal of the American Chemical Society.
• Blaesi, E. J., et al. (2025). Molecular basis for azetidine-2-carboxylic acid biosynthesis. Nature Communications.
• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information (ESI) for....
• Reiter, D., et al. (2026). 1H, 13C, 15N, and 19F Random Coil NMR Shifts of Trifluoromethyl-Bearing Amino Acids. ChemRxiv.
• Beilstein Journals. (n.d.). for Cu-Mediated trifluoromethylation of benzyl, allyl and propargyl methanesulfonates with TMSCF3.
• In Azetidine Synthesis. (n.d.).
• Ghorbani, F., et al. (n.d.). Synthesis of 2‐(Trifluoromethyl)Azetidines by Strain‐Release Reactions of 2‐(Trifluoromethyl)‐1‐Azabicyclo[1.1.0]Butanes. PMC.
• Antic, D. (n.d.). Evaluation of fluoroorganic compounds with benchtop 19F NMR. Thermo Fisher Scientific.
• The Royal Society of Chemistry. (n.d.). c6cy02413k1.pdf.
• PubChem. (n.d.). 3-(Trifluoromethyl)azetidine.
• Sigma-Aldrich. (n.d.). 3-(4-(Trifluoromethyl)benzyl)azetidine hydrochloride.
• ChemicalBook. (n.d.). 3-(Trifluoromethyl)benzyl bromide(402-23-3) 1H NMR spectrum.
• AChemBlock. (n.d.). 3-[3-(Trifluoromethyl)phenyl]azetidine hydrochloride 95.00%.
• Automated Topology Builder. (n.d.). Azetidine | C3H7N | MD Topology | NMR | X-Ray.
• Reich, H. J. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts. Organic Chemistry Data.

Sources

• 1. benchchem.com [benchchem.com]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. Recent advances in synthetic facets of immensely reactive azetidines - RSC Advances (RSC Publishing) DOI:10.1039/C7RA08884A [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Exploration of novel 3-substituted azetidine derivatives as triple reuptake inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. beilstein-journals.org [beilstein-journals.org]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. organicchemistrydata.org [organicchemistrydata.org]

Pharmacokinetic Profiling of 3-[3-(Trifluoromethyl)benzyl]azetidine Derivatives: A Technical Whitepaper

Executive Summary

The 3-[3-(trifluoromethyl)benzyl]azetidine structural scaffold represents a significant breakthrough in neuropharmacology, most notably materialized in the selective sphingosine-1-phosphate (S1P) receptor modulator, siponimod. As a Senior Application Scientist, I have designed this whitepaper to guide drug development professionals through the rigorous pharmacokinetic (PK) profiling required for this class of compounds. We will dissect the absorption, distribution, metabolism, and excretion (ADME) characteristics, emphasizing the profound impact of pharmacogenomics on metabolic clearance and outlining field-proven, self-validating experimental protocols.

Structural Pharmacology & Target Engagement

The inclusion of the 3-(trifluoromethyl)benzyl ether motif linked to an azetidine-3-carboxylic acid core is not a random structural choice; it is a highly engineered pharmacophore[1]. The trifluoromethyl ( CF3​ ) group significantly enhances the lipophilicity and metabolic stability of the benzyl ring, driving deep penetration across the blood-brain barrier (BBB)[2]. This scaffold acts as a functional antagonist on S1P1 and S1P5 receptors, internalizing the receptors to prevent lymphocyte egress from lymph nodes, thereby reducing central nervous system inflammation[2].

Understanding this structure is critical for PK profiling because the high lipophilicity dictates its large volume of distribution, while the specific steric hindrance around the azetidine ring funnels its biotransformation toward specific cytochrome P450 (CYP) pathways[3].

ADME Characteristics

The pharmacokinetic behavior of 3-[3-(trifluoromethyl)benzyl]azetidine derivatives is characterized by extensive tissue distribution and genotype-dependent clearance[4]. Table 1 summarizes the core quantitative PK parameters, using siponimod as the canonical reference.

Table 1: Key Pharmacokinetic Parameters

Pharmacokinetic Parameter	Observed Value	Mechanistic Rationale
Oral Bioavailability (F)	~84%	High lipophilicity enables excellent intestinal permeability with minimal first-pass loss[2].

| Tmax (Time to peak) | ~4 hours | Slow-to-medium absorption limits rapid Cmax​ -driven cardiovascular events[4]. | | Volume of Distribution (Vd) | 124 L | Extensive peripheral tissue partitioning driven by the CF3​ group[4]. | | Clearance (CL/F) | 3.17 L/h | Predominantly hepatic clearance via oxidative metabolism[4]. | | Elimination Half-Life ( t1/2​ ) | ~30 hours | Supports once-daily dosing while allowing rapid washout (6-7 days) upon discontinuation[4]. |

Metabolic Pathways and Pharmacogenomics

The clearance of this scaffold is heavily reliant on hepatic oxidative metabolism, creating a critical intersection between pharmacokinetics and patient genetics.

Causality in Biotransformation: The primary route of elimination is hydroxylation to the M5 metabolite, driven predominantly by CYP2C9 (79.3%) , with a minor contribution from CYP3A4 (18.5%) [5]. This is followed by Phase II UGT-mediated glucuronidation to form the main circulating metabolite, M3[6]. Because CYP2C9 is a highly polymorphic enzyme, a patient's genotype directly dictates their systemic exposure. For instance, patients homozygous for the poor metabolizer allele (3/3) exhibit a 4-fold higher Area Under the Curve (AUC) compared to wild-type (1/1) patients[2].

Metabolic biotransformation pathways of siponimod.

Step-by-Step Experimental Methodologies

To accurately profile novel derivatives within this class, laboratories must employ self-validating experimental systems. Below are the definitive protocols for in vitro phenotyping and in vivo clinical profiling.

Protocol A: In Vitro CYP450 Phenotyping (Self-Validating System)

Rationale: To quantify the fractional contribution of specific CYP enzymes to the total intrinsic clearance ( CLint​ ) of the derivative.

• Preparation: Incubate 1 μM of the test compound with Human Liver Microsomes (HLMs) (0.5 mg/mL protein) and an NADPH-regenerating system at 37°C.

• Self-Validating Inhibition (The Causality Step): Run parallel arms utilizing selective chemical inhibitors: Sulfaphenazole (CYP2C9 inhibitor) and Ketoconazole (CYP3A4 inhibitor). Why? By measuring the shift in CLint​ when specific pathways are blocked, the system internally validates the exact fractional contribution of each enzyme, preventing false-positive clearance assignments[6].

• Quenching & Extraction: Stop the reaction at standardized time points (0, 15, 30, 60 minutes) using ice-cold acetonitrile containing an internal standard (e.g., stable isotope-labeled siponimod).

• Bioanalysis: Quantify parent depletion and M5 formation via LC-MS/MS.

Protocol B: In Vivo Clinical PK and DDI Profiling

Rationale: To determine the clinical impact of CYP2C9 polymorphisms and Drug-Drug Interactions (DDIs).

• Genotype Stratification: Pre-screen and stratify healthy volunteers into three cohorts based on CYP2C9 genotype: 1/1 (Extensive), 1/3 (Intermediate), and 3/3 (Poor)[3].

• Titration Dosing: Administer the compound using a strict titration schedule (e.g., 0.25 mg on Days 1-2, escalating to 2 mg by Day 6). Causality: Initial S1P receptor activation causes transient bradycardia; titration safely downregulates the receptors, ensuring subject safety while allowing the system to reach steady-state PK[4].

• DDI Perpetrator Arm: Co-administer steady-state fluconazole (a moderate CYP2C9/CYP3A4 inhibitor) to the 1/1 cohort. Causality: Fluconazole perfectly matches the dual-clearance pathway of this scaffold. If the 1/1 + fluconazole PK profile mirrors the 3/3 baseline profile, the assay has successfully self-validated the in vivo CYP2C9 dependency[7].

• Sampling & Modeling: Collect plasma at 0-144 hours post-dose. Execute Non-Compartmental Analysis (NCA) and Physiologically-Based Pharmacokinetic (PBPK) modeling using SimCYP to predict broader population exposures[8].

Clinical pharmacokinetic profiling and modeling workflow.

Conclusion

The pharmacokinetic profiling of 3-[3-(trifluoromethyl)benzyl]azetidine derivatives demands a rigorous, genetics-first approach. Because the scaffold's lipophilicity drives extensive distribution and its specific geometry heavily favors CYP2C9-mediated oxidation, drug development professionals must integrate pharmacogenomic stratification into Phase I clinical designs from day one. By utilizing the self-validating in vitro and in vivo protocols outlined above, development teams can accurately predict exposure variations and establish safe, personalized dosing regimens.

References

• Siponimod Pathway, Pharmacokinetics/Pharmacodynamics - ClinPGx Source: Clinical Pharmacogenetics Implementation Consortium (CPIC) / ClinPGx URL:[Link][5]

• Effect of Fluconazole Coadministration and CYP2C9 Genetic Polymorphism on Siponimod Pharmacokinetics in Healthy Subjects Source: Clinical Pharmacokinetics (Springer) URL:[Link][7]

• Product Information for Siponimod Source: Therapeutic Goods Administration (TGA) URL:[Link][2]

• Pharmacokinetic Characteristics of Siponimod in Healthy Volunteers and Patients With Multiple Sclerosis: Analyses of Published Clinical Trials Source: Frontiers in Pharmacology / PMC (NIH) URL:[Link][4]

• Metabolism and Disposition of Siponimod, a Novel Selective S1P1/S1P5 Agonist, in Healthy Volunteers and In Vitro Identification of Human Cytochrome P450 Enzymes Involved in Its Oxidative Metabolism Source: Drug Metabolism and Disposition / ResearchGate URL:[Link][6]

• Prediction of the Impact of Cytochrome P450 2C9 Genotypes on the Drug–Drug Interaction Potential of Siponimod With Physiologically-Based Pharmacokinetic Modeling Source: CPT Pharmacometrics Syst Pharmacol / PMC (NIH) URL:[Link][3]

Sources

• 1. newdrugapprovals.org [newdrugapprovals.org]
• 2. tga.gov.au [tga.gov.au]
• 3. Prediction of the Impact of Cytochrome P450 2C9 Genotypes on the Drug–Drug Interaction Potential of Siponimod With Physiologically‐Based Pharmacokinetic Modeling: A Comprehensive Approach for Drug Label Recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacokinetic Characteristics of Siponimod in Healthy Volunteers and Patients With Multiple Sclerosis: Analyses of Published Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ClinPGx [clinpgx.org]
• 6. researchgate.net [researchgate.net]
• 7. d-nb.info [d-nb.info]
• 8. d-nb.info [d-nb.info]

An In-Depth Technical Guide to the Safe Handling of 3-[3-(Trifluoromethyl)benzyl]azetidine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is a technical guide intended for informational purposes for qualified professionals. It is not a substitute for a formal Safety Data Sheet (SDS) provided by a chemical supplier. Always consult the supplier-specific SDS before handling this compound. The information herein is synthesized from data on structurally related molecules and may not fully encompass all hazards of 3-[3-(Trifluoromethyl)benzyl]azetidine.

Introduction and Compound Profile

3-[3-(Trifluoromethyl)benzyl]azetidine is a synthetic organic compound of interest in medicinal chemistry and drug development. Its structure incorporates a strained four-membered azetidine ring, which can act as a versatile scaffold, and a trifluoromethylbenzyl moiety, a common functional group in pharmaceuticals known to modulate metabolic stability and receptor binding affinity. The inherent reactivity of the azetidine ring, combined with the potential biological activity and hazards associated with the trifluoromethylbenzyl group, necessitates a thorough understanding of its safety profile and handling requirements. As the toxicological properties of this specific molecule have not been exhaustively investigated, this guide provides a conservative safety and handling protocol based on established data for its core chemical motifs.[1]

Compound Details:

Property	Value
IUPAC Name	3-[3-(Trifluoromethyl)benzyl]azetidine
Molecular Formula	C11H12F3N
Molecular Weight	215.21 g/mol
Structure
CAS Number	Not available for this specific isomer.

Hazard Identification and Classification

While a specific GHS classification for 3-[3-(Trifluoromethyl)benzyl]azetidine is not established, an analysis of its structural analogues allows for a presumptive hazard assessment. The primary hazards are anticipated to arise from the azetidine and trifluoromethylbenzyl moieties.

• Azetidine Moiety: Unsubstituted azetidine is known to be a corrosive and flammable liquid that can cause severe skin burns and eye damage.[2][3] Its derivatives, such as 3-(Trifluoromethyl)azetidine, are also classified as causing severe skin burns and eye damage.[4] Azetidine hydrochlorides are generally irritants to the skin and eyes.[5][6]

• Trifluoromethylbenzyl Moiety: Compounds containing this group, such as 3-(Trifluoromethyl)benzyl alcohol and 3-(Trifluoromethyl)benzyl bromide, are known irritants to the skin, eyes, and respiratory system.[7][8] The trifluoromethyl group can also lead to the release of highly toxic hydrogen fluoride (HF) gas upon thermal decomposition.[7][8]

A close structural isomer, 3-(4-(Trifluoromethyl)benzyl)azetidine hydrochloride, is classified with the following hazard statements: H315 (Causes skin irritation) and H319 (Causes serious eye irritation).[9]

Presumptive GHS Classification:

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation.
Specific Target Organ Toxicity - Single Exposure	Category 3	H335: May cause respiratory irritation.
Acute Toxicity (Oral, Dermal, Inhalation)	Unknown	Handle as if potentially harmful.

Signal Word: Warning

Hazard Pictograms:

First-Aid Measures: A Proactive Response Protocol

Immediate and appropriate first aid is critical in the event of exposure. Emergency services should be contacted if symptoms are severe or persist. Always show this guide or the supplier's SDS to attending medical personnel.[1]

Exposure Route	First-Aid Protocol	Causality and Rationale
Inhalation	Move the individual to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[7][10]	The compound is presumed to be a respiratory irritant. Removing the individual from the source of exposure is the primary step to prevent further damage to the respiratory tract.
Skin Contact	Immediately remove all contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes, followed by washing with soap and water.[5][11][12] Seek medical attention if irritation develops or persists.	Prompt and thorough rinsing is essential to remove the chemical from the skin surface and minimize irritation or potential absorption.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open to ensure complete irrigation of the eye and eyelid tissues.[7][10][12] Remove contact lenses if present and easy to do so. Continue rinsing. Seek immediate medical attention.	The compound is expected to be a serious eye irritant. Extensive irrigation is necessary to dilute and remove the chemical, preventing severe and potentially permanent eye damage.
Ingestion	Do NOT induce vomiting.[12] Rinse the mouth thoroughly with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.	Inducing vomiting may cause aspiration of the chemical into the lungs, leading to further complications. Rinsing the mouth helps to dilute the substance in the oral cavity.

Safe Handling and Storage: A Risk Mitigation Workflow

A systematic approach to handling and storage is paramount to ensure the safety of laboratory personnel and the integrity of the research.

Engineering Controls and Personal Protective Equipment (PPE)

The primary line of defense is to minimize exposure through proper engineering controls and a robust PPE protocol.

Caption: Hierarchy of controls for handling 3-[3-(Trifluoromethyl)benzyl]azetidine.

• Ventilation: All handling of this compound, including weighing and solution preparation, must be conducted in a certified chemical fume hood to prevent inhalation of vapors or aerosols.[3][10]

• Eye Protection: Wear chemical safety goggles that conform to EN166 (EU) or NIOSH (US) standards.[10]

• Skin Protection: A flame-retardant lab coat and appropriate nitrile gloves should be worn. Gloves must be inspected before use and changed immediately if contaminated.[10][13]

• Respiratory Protection: If working with large quantities or in situations where aerosolization is possible and fume hood performance is questionable, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.[1]

Handling Procedures

• Avoid all personal contact, including inhalation.[5]

• Do not eat, drink, or smoke in the laboratory.[5][10]

• Wash hands thoroughly after handling.[7][11]

• Keep containers tightly closed when not in use.[12]

• Avoid the formation of dust and aerosols.[10]

Storage Conditions

• Store in a cool, dry, and well-ventilated area away from incompatible materials.[5][12]

• Keep the container tightly sealed to prevent moisture and air sensitivity.[12]

• Store away from strong oxidizing agents, strong acids, and sources of ignition.[3][8]

• It is advisable to store this compound under an inert atmosphere (e.g., argon or nitrogen).[3]

Fire-Fighting and Accidental Release Measures

Fire-Fighting

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1][7]

• Specific Hazards: Combustion of this compound may produce hazardous decomposition products including carbon oxides (CO, CO2), nitrogen oxides (NOx), and highly toxic hydrogen fluoride (HF) gas.[1][7][8] Containers may explode when heated.[3][8]

• Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear to prevent contact with skin and eyes and inhalation of toxic fumes.[1][8]

Accidental Release

A well-defined protocol for managing spills is crucial for mitigating environmental contamination and personnel exposure.

Caption: Step-by-step workflow for accidental release management.

• Evacuate: Immediately evacuate personnel from the spill area.[12]

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Protect: Wear the full PPE as described in Section 4.1.

• Contain: For liquid spills, absorb the material with an inert, non-combustible absorbent material such as sand, vermiculite, or dry earth.[3] For solid spills, gently sweep up the material to avoid creating dust.[1]

• Collect: Carefully place the absorbed material or swept solid into a suitable, sealed container for hazardous waste disposal.[1]

• Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

• Dispose: Dispose of the waste material through a licensed professional waste disposal service.[1] Do not allow the chemical to enter drains or waterways.[1]

Toxicological and Ecological Information

• Toxicological Data: To the best of our knowledge, the chemical, physical, and toxicological properties of 3-[3-(Trifluoromethyl)benzyl]azetidine have not been thoroughly investigated.[1] Based on its structural components, it is presumed to be an irritant to the skin, eyes, and respiratory system.[9][10] The potential for systemic effects upon absorption is unknown.

• Carcinogenicity and Mutagenicity: There is no data available to classify this compound with respect to its carcinogenic or mutagenic potential.[1]

• Ecological Data: No ecological data is available for this specific compound. It should be handled in a manner that prevents its release into the environment.[1]

Conclusion: A Commitment to Safety Culture

The safe and effective use of novel chemical entities like 3-[3-(Trifluoromethyl)benzyl]azetidine in a research setting is predicated on a robust safety culture. This involves not only adhering to the protocols outlined in this guide but also fostering a proactive mindset toward risk assessment and mitigation. Researchers must remain vigilant, treat all compounds of unknown toxicity with a high degree of caution, and always consult the most current safety information from the supplier. By integrating these principles into daily laboratory practice, the scientific community can continue to explore the potential of new molecules while ensuring the well-being of its members.

References

• European Chemicals Agency. (n.d.). 3-methyl-3-(trifluoromethyl)azetidine hydrochloride – Substance Information. Retrieved from ECHA.[14]

• KamulinBiotech co.ltd. (n.d.). Materials Safety Data Sheet: N-(2-Aminoethyl)-4-[3-(trifluoromethyl)-3H-diazin-3-yl]benzamide.[15]

• Tokyo Chemical Industry. (2025, February 5). SAFETY DATA SHEET: 3,5-Bis(trifluoromethyl)benzyl Alcohol.[11]

• Capot Chemical Co., Ltd. (2026, February 11). MSDS of 3-fluoro-3-(fluoromethyl)azetidine hydrochloride.[1]

• Fisher Scientific. (2025, December 22). SAFETY DATA SHEET: 3-(Trifluoromethyl)benzyl alcohol.[7]

• Apollo Scientific. (2023, July 5). Safety Data Sheet: Azetidine hydrochloride.[5]

• ChemScene LLC. (n.d.). 3-(4-(Trifluoromethyl)benzyl)azetidine hydrochloride. Retrieved from Fisher Scientific.[9]

• ChemicalBook. (2023, April 30). Chemical Safety Data Sheet MSDS / SDS - 3-(trifluoromethyl)azetidin-3-ol hydrochloride.[10]

• Chemos GmbH & Co.KG. (2020, February 4). Safety Data Sheet: Azetidine.[2]

• National Center for Biotechnology Information. (n.d.). 3-(Trifluoromethyl)azetidine. PubChem Compound Database.[4]

• Fisher Scientific. (2025, December 21). SAFETY DATA SHEET: 3-(Trifluoromethyl)benzyl bromide.[8]

• Thermo Fisher Scientific. (2025, October 8). SAFETY DATA SHEET.[16]

• BASF. (2025, January 31). Safety data sheet.[17]

• ChemicalBook. (2026, January 17). Azetidine - Safety Data Sheet.[12]

• Santa Cruz Biotechnology. (n.d.). 3-Fluoro-5-(trifluoromethyl)benzyl alcohol: Safety Data Sheet.[13]

• TCI Chemicals. (2024, December 16). SAFETY DATA SHEET: Azetidine Hydrochloride.[6]

• Fisher Scientific. (2012, March 23). SAFETY DATA SHEET: Azetidine.[3]

Sources

• 1. capotchem.cn [capotchem.cn]
• 2. chemos.de [chemos.de]
• 3. fishersci.com [fishersci.com]
• 4. 3-(Trifluoromethyl)azetidine | C4H6F3N | CID 50989381 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 6. tcichemicals.com [tcichemicals.com]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.com [fishersci.com]
• 9. 3-(4-(Trifluoromethyl)benzyl)azetidine hydrochloride | 1203685-18-0 [sigmaaldrich.cn]
• 10. chemicalbook.com [chemicalbook.com]
• 11. tcichemicals.com [tcichemicals.com]
• 12. Azetidine - Safety Data Sheet [chemicalbook.com]
• 13. datasheets.scbt.com [datasheets.scbt.com]
• 14. nextsds.com [nextsds.com]
• 15. ruixibiotech.com [ruixibiotech.com]
• 16. assets.thermofisher.com [assets.thermofisher.com]
• 17. download.basf.com [download.basf.com]

Protocols & Analytical Methods

Introduction: The Strategic Importance of the 3-[3-(Trifluoromethyl)benzyl]azetidine Scaffold

An in-depth guide to the palladium-catalyzed cross-coupling of 3-[3-(Trifluoromethyl)benzyl]azetidine, a critical building block in modern drug discovery. This document provides researchers, scientists, and drug development professionals with detailed application notes, optimized protocols, and mechanistic insights for successful C-N bond formation.

The 3-[3-(Trifluoromethyl)benzyl]azetidine motif is of significant interest in medicinal chemistry. The azetidine ring, a four-membered N-heterocycle, serves as a valuable bioisostere for larger, more flexible rings, offering improved metabolic stability and physicochemical properties such as solubility.[1][2] Its strained structure imparts a rigid conformation that can enhance binding affinity to biological targets.[1]

The incorporation of a trifluoromethyl (CF₃) group is a well-established strategy in drug design to modulate a molecule's electronic properties, lipophilicity, and metabolic stability.[3][4] The strong electron-withdrawing nature of the CF₃ group and the high bond energy of the C-F bond contribute to these desirable effects.[3][4] The combination of these two structural features makes 3-[3-(Trifluoromethyl)benzyl]azetidine a privileged scaffold for constructing novel therapeutic agents.

Palladium-catalyzed cross-coupling reactions, particularly the Buchwald-Hartwig amination, provide a powerful and versatile method for forming carbon-nitrogen (C-N) bonds.[5][6] This reaction allows for the direct coupling of the secondary amine of the azetidine ring with a wide range of aryl and heteroaryl halides or pseudohalides, enabling the rapid generation of diverse compound libraries for screening and lead optimization.

Application Note: Buchwald-Hartwig Amination of 3-[3-(Trifluoromethyl)benzyl]azetidine

The Buchwald-Hartwig amination is the premier method for the N-arylation of the 3-[3-(Trifluoromethyl)benzyl]azetidine core. The reaction involves the palladium-catalyzed coupling of the azetidine nitrogen with an aryl halide (Ar-X, where X = Cl, Br, I) or triflate (Ar-OTf).[5][6]

Causality Behind Experimental Choices

The success of this transformation hinges on the careful selection of the catalyst system and reaction conditions to overcome several challenges:

• Catalyst Inhibition: The azetidine nitrogen can coordinate to the palladium center, potentially acting as a catalyst poison. To mitigate this, sterically hindered and electron-rich phosphine ligands are employed. These bulky ligands promote the desired reductive elimination step over catalyst inhibition.[7]

• Base Selection: A strong, non-nucleophilic base is required to deprotonate the azetidine nitrogen after its coordination to the palladium complex, forming the key palladium-amido intermediate. Sodium or potassium tert-butoxide are the most common and effective choices. Weaker bases like carbonates are generally insufficient for this transformation.[8]

• Solvent: Anhydrous, aprotic solvents such as toluene, dioxane, or THF are necessary to prevent hydrolysis of the base and ensure the stability of the catalytic species.[8]

Recommended Reaction Conditions

The following table summarizes optimized conditions for the Buchwald-Hartwig amination of 3-[3-(Trifluoromethyl)benzyl]azetidine with aryl halides.

Component	Recommended Reagents & Conditions	Rationale & Key Considerations
Palladium Precursor	Pd₂(dba)₃ (0.5-2 mol%) or Pd(OAc)₂ (1-4 mol%)	Pd(0) precursors like Pd₂(dba)₃ are often more active, but Pd(II) salts like Pd(OAc)₂ are readily reduced in situ to the active Pd(0) species.[8]
Ligand	XPhos, RuPhos, BrettPhos (1-5 mol%)	These are bulky, electron-rich dialkylbiaryl phosphine ligands that accelerate the rate-limiting reductive elimination step and prevent catalyst deactivation.[7][9] The choice of ligand can be substrate-dependent and may require screening.
Base	NaOtBu or KOtBu (1.2-1.5 equiv.)	Strong, sterically hindered bases are essential for efficient deprotonation of the Pd-amine complex without competing nucleophilic attack.
Aryl Partner	Aryl Bromides & Chlorides (1.0 equiv.)	Aryl bromides are generally more reactive than chlorides. For less reactive aryl chlorides, a more electron-rich ligand (e.g., RuPhos) and slightly higher temperatures may be necessary.[10][11]
Solvent	Toluene or Dioxane, anhydrous	These solvents offer good solubility for the reagents and are stable at the required reaction temperatures. Dioxane is often used for couplings with aryl chlorides.[8][10]
Temperature	80-110 °C	Heating is required to drive the reaction to completion. The optimal temperature depends on the reactivity of the aryl halide and the chosen catalyst system.

Experimental Protocol: N-Arylation of 3-[3-(Trifluoromethyl)benzyl]azetidine

This protocol describes a general procedure for the coupling of 3-[3-(Trifluoromethyl)benzyl]azetidine with an aryl bromide.

Materials:

• 3-[3-(Trifluoromethyl)benzyl]azetidine (1.2 equiv.)

• Aryl bromide (1.0 equiv.)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 1 mol%)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos, 2.5 mol%)

• Sodium tert-butoxide (NaOtBu, 1.4 equiv.)

• Anhydrous Toluene

• Schlenk tube or similar reaction vessel

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reaction Setup: In a nitrogen-filled glovebox, add NaOtBu (1.4 equiv.) to a dry Schlenk tube equipped with a magnetic stir bar.

• Catalyst Preparation: In the same Schlenk tube, add Pd₂(dba)₃ (1 mol%) and XPhos (2.5 mol%).

• Reagent Addition: Add the aryl bromide (1.0 equiv.) followed by anhydrous toluene.

• Substrate Addition: Finally, add 3-[3-(Trifluoromethyl)benzyl]azetidine (1.2 equiv.) to the mixture.

• Reaction: Seal the Schlenk tube, remove it from the glovebox, and place it in a preheated oil bath at 100 °C.

• Monitoring: Stir the reaction vigorously. Monitor its progress by TLC, GC-MS, or LC-MS until the aryl bromide is consumed (typically 4-24 hours).

• Workup: Cool the reaction mixture to room temperature. Quench with a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired N-aryl azetidine product.

Experimental Workflow Diagram

Caption: The Buchwald-Hartwig Catalytic Cycle.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Inactive catalyst (Pd precursor not reduced or ligand oxidized).2. Insufficiently strong base.3. Water or oxygen contamination.4. Low reaction temperature.	1. Use a Pd(0) source like Pd₂(dba)₃ or a pre-formed palladacycle precatalyst. Ensure ligands are handled under inert conditions.2. Ensure a strong base like NaOtBu or KOtBu is used. Check the quality of the base.3. Use anhydrous solvent and rigorously maintain an inert atmosphere.4. Increase the temperature in 10 °C increments.
Side Product Formation (e.g., Hydrodehalogenation)	1. The base is acting as a hydride source.2. β-hydride elimination from the palladium-amido intermediate.	1. Use a different base, such as LHMDS or K₃PO₄ (though this may lower the reaction rate).2. This is generally less of an issue with cyclic amines like azetidine but can be suppressed by using bulkier ligands to promote faster reductive elimination.
Dark Black/Precipitated Reaction Mixture	Palladium black has precipitated, indicating catalyst decomposition.	1. Increase ligand-to-palladium ratio.2. Switch to a more robust ligand (e.g., from a first-generation to a third-generation Buchwald ligand).3. Ensure strict exclusion of oxygen.

References

• Kathiravan, S., & Nicholls, I. A. (2015). Palladium Catalyzed Vinyltrifluoromethylation of Aryl Halides through Decarboxylative Cross-Coupling with 2-(Trifluoromethyl)acrylic Acid. Organic Letters, 17(8), 1874–1877. Available at: [Link]

• Buchwald, S. L., & Hartwig, J. F. (2010). The Palladium-Catalyzed Trifluoromethylation of Aryl Chlorides. Angewandte Chemie International Edition, 49(36), 6399–6402. Available at: [Link]

• J. Isabello, G. D. G. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules. Available at: [Link]

• Various Authors. (2026). Recent progress in synthesis of 3-functionalized azetidines. ResearchGate. Available at: [Link]

• Reidl, T., & Anderson, L. L. (2019). Cross-coupling reactions of 3-iodoazetidines. Asian Journal of Organic Chemistry. Available at: [Link]

• Kathiravan, S., & Nicholls, I. A. (2015). Palladium Catalyzed Vinyltrifluoromethylation of Aryl Halides through Decarboxylative Cross-Coupling with 2-(Trifluoromethyl)acrylic Acid. ACS Publications. Available at: [Link]

• Choi, J., & Hartwig, J. F. (2022). Palladium-Catalyzed Aryldifluoromethylation of Aryl Halides with Aryldifluoromethyl Trimethylsilanes. eScholarship. Available at: [Link]

• Fossey, J. S., et al. (2025). A highly effective azetidine–Pd(II) catalyst for Suzuki–Miyaura coupling reactions in water. ResearchGate. Available at: [Link]

• Couty, F., et al. (2017). Aziridine- and Azetidine-Pd Catalytic Combinations. Synthesis and Evaluation of the Ligand Ring Size Impact on Suzuki-Miyaura Reaction Issues. MDPI. Available at: [Link]

• MacMillan, D. W. C., et al. (2024). A Strategy for the Formal C-N Cross-Coupling of Tertiary Amines. PubMed. Available at: [Link]

• Miyamura, H., et al. (n.d.). Cross-Coupling of Aryl Trifluoromethyl Sulfones with Arylboronates by Cooperative Palladium/Rhodium Catalysis. OA Monitor Ireland. Available at: [Link]

• Chernyshev, V. M., et al. (2023). A Simple Protocol for the C−N Cross‐Coupling of Aryl Chlorides with Amines Applying Ni/NHC Catalysis. ResearchGate. Available at: [Link]

• Liao, H.-H., et al. (2023). Azetidines with All-Carbon Quaternary Centers: Merging Relay Catalysis with Strain Release Functionalization. Organic Chemistry Portal. Available at: [Link]

• Morken, J. P., et al. (2022). Synthesis of 2-Aryl Azetidines through Pd-Catalyzed Migration/Coupling of 3-Iodoazetidines and Aryl Boronic Acids. ACS Publications. Available at: [Link]

• Various Authors. (n.d.). Catalysts A–D applied to a model Suzuki reaction. ResearchGate. Available at: [Link]

• Wu, Y., et al. (2019). Palladium-Catalyzed Hiyama Cross-Couplings of Arylsilanes with 3-Iodoazetidine: Synthesis of 3-Arylazetidines. ACS Publications. Available at: [Link]

• MacMillan, D. W. C. (2019). Copper-Catalyzed Trifluoromethylation of Alkyl Bromides. Macmillan Group - Princeton University. Available at: [Link]

• Various Authors. (n.d.). Synthesis of trifluoromethyl arenes. Organic Chemistry Portal. Available at: [Link]

• Wikipedia contributors. (n.d.). Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• Kwong, F. Y., et al. (2024). Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. Organic Syntheses. Available at: [Link]

• Gessner, V. H., et al. (2017). Rapidly Activating Pd-Precatalyst for Suzuki–Miyaura and Buchwald–Hartwig Couplings of Aryl Esters. ACS Publications. Available at: [Link]

• Various Authors. (2018). Progress in copper-catalyzed trifluoromethylation. Beilstein Journals. Available at: [Link]

• Buchwald, S. L. (n.d.). Palladium- and nickel-catalyzed C-N cross-coupling reactions featuring soluble organic bases. DSpace@MIT. Available at: [Link]

• Various Authors. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. MDPI. Available at: [Link]

• Various Authors. (2012). Exploration of Novel 3-Substituted Azetidine Derivatives As Triple Reuptake Inhibitors. ACS Publications. Available at: [Link]

• Various Authors. (n.d.). Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. University of Windsor. Available at: [Link]

• Nolan, S. P., et al. (n.d.). Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. Wordpress. Available at: [Link]

• Various Authors. (n.d.). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Thieme. Available at: [Link]

• LibreTexts. (2023). Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at: [Link]

• Glorius, F., et al. (2018). C–N Cross-Coupling via Photoexcitation of Nickel–Amine Complexes. ACS Publications. Available at: [Link]

• Various Authors. (2025). Synthesis and Functionalization of Azetidine‐Containing Small Macrocyclic Peptides. Wiley Online Library. Available at: [Link]

• Various Authors. (n.d.). Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Various Authors. (n.d.). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin. PMC. Available at: [Link]

• Various Authors. (n.d.). Azetidine synthesis. Organic Chemistry Portal. Available at: [Link]

• Various Authors. (2025). Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. ACS Publications. Available at: [Link]

Sources

• 1. Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 7. entegris.com [entegris.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]

Application Note: Advanced Purification and Chromatographic Strategies for 3-[3-(Trifluoromethyl)benzyl]azetidine

Target Audience: Researchers, analytical scientists, and drug development professionals. Compound Focus: 3-[3-(Trifluoromethyl)benzyl]azetidine (C₁₁H₁₂F₃N; MW: 215.22 g/mol )

Chemical Profiling & Chromatographic Causality

The successful isolation of 3-[3-(Trifluoromethyl)benzyl]azetidine requires a deep understanding of its physicochemical properties. As a molecule, it presents a dichotomy: a highly polar, basic core coupled with a strongly lipophilic tail.

The azetidine moiety is a highly valuable scaffold in medicinal chemistry, frequently serving as a conformationally restricted bioisostere for larger amines . However, the secondary amine within the strained four-membered ring is highly basic (pKa ~10.4). When subjected to standard normal-phase chromatography, the protonated amine interacts strongly with the negatively charged, acidic surface silanols (pKa ~4.5) of bare silica gel. This electrostatic interaction causes severe peak tailing, band broadening, and irreversible compound retention.

Conversely, the 3-(trifluoromethyl)benzyl group significantly increases the molecule's hydrophobicity (LogP). The electron-withdrawing nature of the trifluoromethyl (-CF₃) group also alters the electron density of the aromatic ring, dictating the UV absorption profile. For complex synthetic molecules featuring aromatic and moderate hydrophobic character, reversed-phase high-performance liquid chromatography (HPLC) is the primary technique for purity assessment and isolation .

The Volatility Challenge

A critical, often overlooked factor is the volatility of the free base. While the benzyl group adds mass, the free base of this secondary amine remains an oil at room temperature. Prolonged exposure to high vacuum during solvent evaporation will lead to significant product loss via co-evaporation. Causality: To prevent this, the purification workflow must culminate in salt formation (e.g., hydrochloride or trifluoroacetate) prior to lyophilization, yielding a stable, non-volatile solid.

Quantitative Data & Physicochemical Implications

To design a self-validating purification system, we must map the molecule's properties directly to our chromatographic parameters.

Table 1: Physicochemical Properties & Chromatographic Implications

Property	Characteristic	Chromatographic Implication & Solution
pKa (Azetidine)	~10.4 (Strong Base)	Causes severe silanol tailing. Solution: Use amine-functionalized silica (Normal Phase) or ion-pairing agents like TFA (Reversed-Phase).
LogP	Lipophilic	Ensures strong retention on C18 columns. Solution: Start gradients at higher aqueous compositions to separate polar impurities.
Physical State	Volatile Oil (Free Base)	High risk of yield loss under vacuum. Solution: Convert to HCl or TFA salt before final solvent removal.
UV Absorbance	Active (Aromatic ring)	Solution: Monitor at 214 nm (amine/backbone) and 254 nm (aromatic ring) for fraction collection.

Purification Workflow Matrix

The decision to use Normal Phase (Flash) versus Reversed-Phase (Prep-HPLC) depends on the scale of the crude mixture and the nature of the impurities (e.g., structural analogs vs. trace regioisomers).

Chromatographic purification workflow for 3-[3-(Trifluoromethyl)benzyl]azetidine.

Experimental Protocols

Every protocol below is designed as a self-validating system . Do not proceed to bulk purification without passing the analytical validation checkpoints.

Protocol A: Normal Phase Flash Chromatography (Gram-Scale)

Objective: Remove highly polar synthetic byproducts and unreacted starting materials.

Causality: Standard silica will trap the azetidine. We utilize amine-functionalized (NH₂) silica to mask acidic silanols, allowing the azetidine to elute as a sharp band based purely on its lipophilicity.

• Validation Checkpoint (2D-TLC): Spot the crude mixture on an NH₂-modified TLC plate. Develop in 80:20 Hexane:Ethyl Acetate. Rotate the plate 90 degrees and develop again. Pass criteria: The product spot must lie perfectly on the diagonal, proving no irreversible binding is occurring.

• Column Preparation: Equilibrate a pre-packed NH₂-functionalized flash column (e.g., Biotage KP-NH) with 100% Hexane for 3 column volumes (CV).

• Sample Loading: Dissolve the crude mixture in a minimum volume of Dichloromethane (DCM). Apply directly to the column cartridge.

• Gradient Elution:

  • 0-2 CV: 100% Hexane (Isocratic hold to elute non-polar fluorinated byproducts).

  • 2-12 CV: Linear gradient from 0% to 50% Ethyl Acetate in Hexane.

  • 12-15 CV: 50% Ethyl Acetate hold.

• Detection: Monitor UV absorbance at 254 nm.

• Recovery: Pool fractions containing the product. Immediately proceed to salt formation or Prep-HPLC polishing to avoid free-base volatilization.

Protocol B: Reversed-Phase Preparative HPLC (Milligram to Gram-Scale)

Objective: Isolate the target compound from closely eluting regioisomers (e.g., 2- or 4-substituted benzyl isomers).

Causality: During LC-MS and preparative HPLC, the use of 0.1% trifluoroacetic acid (TFA) as an ion-pairing agent is standard for basic compounds containing trifluoromethylbenzyl groups, ensuring sharp peak shapes and enabling UV detection at 214 nm and 254 nm . The TFA protonates the azetidine, and the lipophilic trifluoroacetate counterion forms a neutral ion pair that interacts optimally with the C18 stationary phase.

• Validation Checkpoint (Analytical Scale-Down): Inject 10 µL of a 1 mg/mL sample onto an analytical C18 column (e.g., 4.6 x 150 mm) using the exact gradient below (scaled to 1.0 mL/min). Pass criteria: The target peak must exhibit an Asymmetry Factor ( As​ ) between 0.9 and 1.2.

• Column Selection: Preparative C18 column (e.g., Waters SunFire or Phenomenex Luna, 21.2 x 250 mm, 5 µm).

• Mobile Phase:

  • Buffer A: 0.1% TFA in Ultrapure Water.

  • Buffer B: 0.1% TFA in Acetonitrile (MeCN).

Table 2: Optimized RP-HPLC Gradient (Low pH Method)

Time (min)	% Buffer A (H₂O)	% Buffer B (MeCN)	Flow Rate (mL/min)	Purpose
0.0	95	5	20.0	Initial equilibration
2.0	95	5	20.0	Elute highly polar salts
15.0	40	60	20.0	Primary separation gradient
17.0	5	95	20.0	Column wash
20.0	5	95	20.0	Re-equilibration

• Fraction Collection: Trigger collection via UV threshold at 214 nm (primary) and 254 nm (secondary).

• Post-Purification Processing (Critical Step): The collected fractions will contain the compound as a TFA salt.

  • Freeze the pooled aqueous/organic fractions on dry ice.

  • Lyophilize for 48-72 hours. The resulting product will be the stable 3-[3-(Trifluoromethyl)benzyl]azetidine trifluoroacetate salt, completely eliminating the risk of volatile loss.

References

• National Institutes of Health (NIH) / PubMed Central. Discovery and Structure-Based Optimization of Benzimidazole-Derived Activators of SOS1-Mediated Nucleotide Exchange on RAS. URL:[Link] [3]

Application Note: Advanced Catalytic Functionalization of 3-[3-(Trifluoromethyl)benzyl]azetidine

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Mechanistic rationale, self-validating protocols, and late-stage functionalization strategies.

Introduction & Strategic Rationale

The incorporation of sp³-rich, conformationally defined motifs is a cornerstone of modern drug discovery. 3-[3-(Trifluoromethyl)benzyl]azetidine represents a highly privileged building block, marrying the metabolic stability and lipophilicity of the 3-(trifluoromethyl)benzyl group with the favorable physicochemical properties of the azetidine ring[1].

However, the inherent ring strain of the four-membered azetidine core (~26 kcal/mol) presents a formidable synthetic challenge[2]. Classical functionalization methods, such as high-temperature S_NAr or un-catalyzed alkylation, frequently result in poor yields due to competitive strain-release ring-opening or uncontrollable over-alkylation. To harness the full potential of this scaffold, transition-metal and metallaphotoredox catalysis must be employed. These methods offer mild, highly selective pathways to elaborate the azetidine nitrogen while preserving the integrity of the strained core,[3].

Fig 1: Strategic workflow for catalytic functionalization of the azetidine scaffold.

Palladium-Catalyzed Buchwald-Hartwig N-Arylation

Causality & Mechanistic Insights

Azetidines are highly susceptible to ring-opening under basic conditions at elevated temperatures. In palladium-catalyzed C-N cross-coupling, the choice of ligand and base dictates the survival of the four-membered ring[1],[3].

• Ligand Selection: Bulky, electron-rich biaryl phosphines like RuPhos or tBuBrettPhos are mandatory. Their steric bulk forces the azetidine and aryl groups into close proximity within the Pd(II) coordination sphere, drastically accelerating reductive elimination. This rapid product release outcompetes deleterious β-hydride elimination and thermal ring-opening pathways.

• Base Selection: Strong alkoxide bases (e.g., NaOtBu) will actively degrade the azetidine core. A weaker, insoluble inorganic base like Cs₂CO₃ provides the necessary basicity for amine deprotonation without inducing background degradation.

Fig 2: Mechanism of Pd-catalyzed Buchwald-Hartwig N-arylation highlighting ring-retention.

Self-Validating Protocol: N-Arylation

Reagents: 3-[3-(Trifluoromethyl)benzyl]azetidine (1.0 equiv), Aryl Bromide (1.1 equiv), Pd₂(dba)₃ (2.5 mol%), RuPhos (5.0 mol%), Cs₂CO₃ (2.0 equiv), anhydrous Toluene (0.2 M).

• Step 1: Inert Atmosphere Preparation. In a glovebox, charge an oven-dried Schlenk tube with Pd₂(dba)₃, RuPhos, and Cs₂CO₃.

  • Causality: Oxygen rapidly oxidizes the electron-rich RuPhos ligand and degrades Pd(0) species, leading to stalled reactions.

• Step 2: Catalyst Pre-activation. Add 50% of the total toluene volume to the solids. Stir at 25 °C for 15 minutes.

  • Validation Checkpoint: The solution must transition from a murky purple/yellow to a deep, homogeneous burgundy red. If the solution turns black and precipitates, Pd(0) has aggregated into inactive nanoparticles; discard and restart.

• Step 3: Substrate Addition. Dissolve the azetidine substrate and aryl bromide in the remaining toluene. Add dropwise to the active catalyst mixture. Seal the tube and heat to 85 °C.

• Step 4: Reaction Monitoring. After 3 hours, sample 10 µL, dilute with MeCN, and analyze via LC-MS.

  • Validation Checkpoint: Confirm the disappearance of the starting azetidine (m/z 216.1 [M+H]⁺). The complete absence of linear allylic amine byproducts (which share the same mass as the product but elute differently) validates the structural integrity of the azetidine core.

• Step 5: Workup. Cool to room temperature, filter through a short pad of Celite (eluting with EtOAc) to remove Pd particulate, and concentrate in vacuo for column chromatography.

Late-Stage N-Alkylation via Metallaphotoredox Catalysis

Causality & Mechanistic Insights

For coupling with sterically hindered alkyl halides or sensitive late-stage intermediates where Pd-catalysis fails, metallaphotoredox catalysis provides a radical-mediated pathway that operates strictly at ambient temperature[2],. Utilizing an Ir(III) photocatalyst alongside a Ni(II) salt allows the generation of transient Ni(III) species that undergo facile reductive elimination to form C(sp³)-N or C(sp³)-C(sp³) bonds without thermal stress on the azetidine ring.

Self-Validating Protocol: Photoredox Cross-Coupling

Reagents: 3-[3-(Trifluoromethyl)benzyl]azetidine (1.5 equiv), Alkyl Bromide (1.0 equiv),[Ir(dF(CF₃)ppy)₂(dtbbpy)]PF₆ (1 mol%), NiCl₂·dme (5 mol%), dtbbpy (5 mol%), Quinuclidine (2.0 equiv), anhydrous DMSO (0.1 M).

• Step 1: Reaction Assembly. Combine all solid reagents in a borosilicate glass vial equipped with a PTFE septum. Add the azetidine, alkyl bromide, and DMSO.

• Step 2: Degassing (Critical Step). Sparge the mixture with dry Argon for exactly 15 minutes.

  • Validation Checkpoint: Oxygen is a potent triplet state quencher for the Ir-photocatalyst. Failure to thoroughly degas will result in zero conversion and a persistent dark green Ni(II) resting state rather than the active catalytic cycle.

• Step 3: Irradiation. Place the vial in a photoreactor equipped with 450 nm blue LEDs.

  • Causality: Ensure a cooling fan maintains the reaction temperature at 25 °C. Preventing thermal runaway is crucial; elevated temperatures under photochemical conditions can lead to non-selective background reactions and ligand dissociation[2].

• Step 4: Monitoring & Workup. After 16 hours, analyze via LC-MS.

  • Validation Checkpoint: The presence of the desired coupled product mass, without excessive dehalogenation (hydrodehalogenation) of the starting bromide, indicates a healthy, well-matched catalytic cycle. Dilute with water to precipitate the highly lipophilic product, extract with EtOAc, and wash extensively with brine to remove DMSO.

Quantitative Data Summary

The table below outlines the expected performance metrics for the functionalization of 3-[3-(Trifluoromethyl)benzyl]azetidine across different catalytic paradigms.

Functionalization Method	Catalyst System	Base / Additive	Temp (°C)	Typical Yield	Key Advantage
Buchwald-Hartwig N-Arylation	Pd₂(dba)₃ / RuPhos	Cs₂CO₃	85	75–90%	Prevents strain-release ring opening; highly scalable.
Photoredox N-Alkylation	[Ir(dF(CF₃)ppy)₂(dtbbpy)]PF₆ / NiCl₂·dme	Quinuclidine	25	65–85%	Ambient temperature; tolerates sensitive functional groups.
Directed C(sp³)-H Arylation	Pd(OAc)₂ / Mono-N-protected amino acid	Ag₂CO₃	90	50–70%	Functionalizes adjacent to the azetidine ring without N-capping.

References

• Source: ResearchGate (ChemRxiv)
• Visible Light Photoredox-Catalyzed Decarboxylative Alkylation of 3-Aryl-Oxetanes and Azetidines via Benzylic Tertiary Radicals and Implications of Benzylic Radical Stability Source: The Journal of Organic Chemistry - ACS Publications URL
• Application of Photoredox Catalysis for Late-stage Functionalization Source: Charnwood Discovery URL
• Palladium-Catalyzed N-Arylation Reactions with Aziridine and Azetidine Source: ResearchGate URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. Visible Light Photoredox-Catalyzed Decarboxylative Alkylation of 3-Aryl-Oxetanes and Azetidines via Benzylic Tertiary Radicals and Implications of Benzylic Radical Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

overcoming steric hindrance in 3-[3-(Trifluoromethyl)benzyl]azetidine coupling

Welcome to the Advanced Synthesis Technical Support Center . This portal is designed for researchers, medicinal chemists, and drug development professionals facing challenges with sterically demanding four-membered nitrogen heterocycles.

Below is our comprehensive troubleshooting guide and FAQ for the functionalization of 3-[3-(Trifluoromethyl)benzyl]azetidine .

Core Mechanistic Insight: The "Why" Behind the Hindrance

The molecule 3-[3-(Trifluoromethyl)benzyl]azetidine presents a unique dual-challenge in cross-coupling and functionalization:

• Ring Strain & Hybridization: The four-membered azetidine ring forces the nitrogen atom into a highly strained geometry. The N–H bond possesses higher s-character compared to unstrained amines (like piperidine), which slightly reduces its inherent nucleophilicity.

• Conformational Shielding: The bulky 3-(trifluoromethyl)benzyl group at the C3 position exhibits significant rotational freedom. In solution, it frequently adopts "folded" conformations to minimize solvent exposure, effectively creating a steric umbrella over the secondary amine[1]. This transannular-like steric shielding severely impedes the approach of bulky palladium-oxidative addition complexes or electrophiles[2].

Troubleshooting Guide 1: Buchwald-Hartwig N-Arylation

Symptom: Low conversion, high recovery of unreacted azetidine, or significant dehalogenation of the aryl halide starting material. Root Cause: The steric clash between the bulky 3-substituent of the azetidine and the Pd(II)-aryl intermediate prevents efficient amine coordination. If coordination is too slow, the Pd(II) complex undergoes competitive off-cycle pathways (e.g., β-hydride elimination or protodehalogenation)[3].

Self-Validating Protocol: Optimized N-Arylation

To overcome this, you must use a highly active, bulky, electron-rich dialkylbiaryl phosphine ligand (e.g., RuPhos or BrettPhos) or a robust bidentate ligand like Xantphos[4]. These ligands force the Pd center into a highly reactive, monoligated state that accelerates both amine binding and reductive elimination.

Step-by-Step Methodology:

• Preparation (Glovebox or Standard Schlenk Technique):

  • To an oven-dried Schlenk tube, add the Aryl Halide (1.0 equiv), 3-[3-(Trifluoromethyl)benzyl]azetidine (1.2 equiv), and Sodium tert-butoxide (NaOtBu) (1.4 equiv)[4].

• Catalyst Loading:

  • Add Pd2(dba)3 (2 mol% Pd) and RuPhos (4 mol%). Self-Validation Check: Ensure the Pd:Ligand ratio is strictly 1:2 to prevent the formation of unreactive Pd bis-ligated species.

• Solvent & Degassing:

  • Add anhydrous, degassed Toluene (0.2 M concentration). Purge the headspace with Argon for 5 minutes.

• Reaction Execution:

  • Seal the tube and heat to 90 °C for 12–16 hours.

  • In-process Check: Monitor by LCMS. The disappearance of the aryl halide without the appearance of the des-halogenated byproduct confirms successful coupling.

• Workup:

  • Cool to room temperature, dilute with EtOAc, filter through a pad of Celite to remove Pd black and salts, and concentrate for column chromatography[4].

Troubleshooting Guide 2: N-Alkylation & Amide Coupling

Symptom: Sluggish SN2 direct alkylation, requiring harsh heating that leads to decomposition; or poor yields in amide bond formation. Root Cause: Direct SN2 alkylation of sterically hindered azetidines is notoriously difficult due to the high activation energy required for the electrophile to penetrate the steric shield of the 3-benzyl group[2].

Self-Validating Protocol: Reductive Amination Alternative

Instead of forcing an SN2 reaction with an alkyl halide, utilize a reductive amination pathway. The initial formation of the iminium ion is less sterically demanding, and the subsequent hydride reduction is fast and irreversible[2].

Step-by-Step Methodology:

• Iminium Formation:

  • Dissolve 3-[3-(Trifluoromethyl)benzyl]azetidine (1.0 equiv) and the target Aldehyde/Ketone (1.1 equiv) in anhydrous Dichloromethane (DCM) (0.2 M).

• Acid Catalysis (Optional but recommended):

  • Add Acetic Acid (1.0 equiv) to facilitate iminium ion formation. Stir at room temperature for 1 hour.

• Reduction:

  • Add Sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 equiv) in portions[2].

  • Self-Validation Check: Gas evolution may occur; ensure the reaction is vented. Stir for 4–12 hours.

• Quench & Workup:

  • Quench carefully with saturated aqueous NaHCO3. Extract with DCM, dry over Na2SO4, and concentrate.

Quantitative Data: Catalyst & Condition Selection Matrix

Use the following table to select the optimal conditions based on your specific electrophile and desired transformation.

Transformation	Electrophile Type	Recommended Catalyst/Reagent	Base	Solvent & Temp	Expected Yield
N-Arylation	Electron-deficient Ar-Br	Pd2(dba)3 / Xantphos[4]	NaOtBu	Toluene, 90 °C	75 - 90%
N-Arylation	Sterically hindered Ar-Cl	Pd(OAc)2 / RuPhos	Cs2CO3	Dioxane, 100 °C	60 - 85%
N-Alkylation	Primary Alkyl Halide	KI (catalytic additive)	K2CO3	DMF, 80 °C[2]	40 - 60%
N-Alkylation	Aldehyde (Reductive)	NaBH(OAc)3[2]	None (AcOH cat.)	DCM, 25 °C	80 - 95%
Amidation	Carboxylic Acid	HATU / HOAt	DIPEA	DMF, 25 °C	85 - 98%

Process Visualization

Mechanistic Bottleneck in Buchwald-Hartwig Coupling

The diagram below illustrates the catalytic cycle, highlighting the specific step where the 3-(trifluoromethyl)benzyl group causes a steric bottleneck.

Caption: Pd-Catalyzed N-arylation cycle highlighting the amine coordination steric bottleneck.

Workflow for Functionalizing Hindered Azetidines

Follow this logical decision tree to determine the best synthetic route for your specific target.

Caption: Decision matrix for functionalizing sterically hindered 3-substituted azetidines.

Frequently Asked Questions (FAQs)

Q: Why am I seeing a large amount of phenol byproduct in my Buchwald-Hartwig reaction? A: Phenol formation is a classic sign of palladium-mediated C–O coupling with trace water[3]. Because the 3-[3-(Trifluoromethyl)benzyl]azetidine is sterically hindered, amine coordination is slow. If your solvents are not strictly anhydrous, hydroxide ions (from trace water and base) will outcompete the azetidine for the Pd(II) center. Ensure strict anhydrous conditions and consider switching to a more hydrophobic solvent like Toluene.

Q: Can I use standard EDC/HOBt for amide couplings with this azetidine? A: While possible, yields are often mediocre due to the steric bulk. We highly recommend switching to uronium-based coupling reagents like HATU or COMU. These generate a highly reactive HOAt-active ester that is much more susceptible to nucleophilic attack by hindered secondary amines.

Q: My SN2 alkylation with benzyl bromide is stalled at 30% conversion. What can I do? A: Add 10-20 mol% of Potassium Iodide (KI) to the reaction mixture. This facilitates a Finkelstein reaction in situ, converting the benzyl bromide to a much more reactive benzyl iodide, which helps overcome the high activation barrier caused by the azetidine's steric hindrance[2]. Alternatively, switch to the reductive amination protocol using benzaldehyde.

References

• Stereoselective functionalization of azetidines - Elektronische Hochschulschriften der LMU München Source: uni-muenchen.de URL:[Link]

• Leveraging Data Science to Elucidate Ligand Features for Pd-Catalyzed Enantioretentive N-Arylations of Cyclic α-Substituted Amines in Aqueous Media Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

• Exploration of 3-Aminoazetidines as Triple Reuptake Inhibitors by Bioisosteric Modification of 3-α-Oxyazetidine Source: PMC (National Institutes of Health) URL:[Link]

Sources

• 1. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 2. Exploration of 3-Aminoazetidines as Triple Reuptake Inhibitors by Bioisosteric Modification of 3-α-Oxyazetidine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

resolving NMR peak overlaps for 3-[3-(Trifluoromethyl)benzyl]azetidine characterization

Welcome to the Advanced NMR Troubleshooting Portal. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals characterizing 3-[3-(Trifluoromethyl)benzyl]azetidine .

This molecule presents a "perfect storm" of NMR challenges: a conformationally flexible 4-membered nitrogen heterocycle, diastereotopic protons, and a strongly electron-withdrawing, spin-active trifluoromethyl (-CF 3​ ) group. This guide will help you resolve severe spectral overlaps through causality-driven, self-validating experimental protocols.

Frequently Asked Questions (FAQs) & Troubleshooting

Issue 1: Why is the aliphatic region (2.5 – 4.5 ppm) of my 1 H NMR spectrum an unresolvable multiplet blob in CDCl 3​ ?

The Causality: The aliphatic region contains the benzyl CH 2​ group and the azetidine ring protons (positions 2, 3, and 4). Because the azetidine ring is substituted at position 3, the CH 2​ protons at positions 2 and 4 are diastereotopic (cis and trans relative to the benzyl group). In standard CDCl 3​ , the chemical shift differences ( Δδ ) between these diastereotopic protons and the benzyl protons are extremely small, resulting in severe second-order strong coupling (ABX spin systems) and overlapping multiplets[1].

Furthermore, the azetidine ring undergoes pyramidal nitrogen inversion and ring puckering. At 298 K, this conformational exchange often occurs at an intermediate rate on the NMR timescale, causing severe exchange broadening (coalescence)[2].

The Solution:

• Aromatic Solvent-Induced Shifts (ASIS): Switch your solvent from CDCl 3​ to Benzene-d 6​ (C 6​ D 6​ ). Benzene forms transient, non-covalent collision complexes with the polar azetidine nitrogen. The highly anisotropic magnetic field of the benzene ring current differentially shields the solute protons based on their spatial geometry[1]. The H-2/H-4 protons closest to the nitrogen will experience a different Δδ shift compared to the H-3 and benzyl protons, effectively pulling the overlapping multiplets apart[3].

• Variable Temperature (VT) NMR: If peaks remain broad in C 6​ D 6​ , increase the probe temperature to 323 K (50 °C). This accelerates the nitrogen inversion into the "fast exchange" regime, averaging the conformers and sharpening the aliphatic signals into distinct, analyzable multiplets[2].

Workflow for resolving aliphatic NMR overlaps in azetidine derivatives.

Issue 2: Why are the aromatic signals (7.3 – 7.8 ppm) broadened and lacking clear J -coupling patterns?

The Causality: The -CF 3​ group contains three highly NMR-active 19 F nuclei (spin = 1/2, 100% natural abundance). These fluorine atoms scalar-couple ( J -couple) to the aromatic protons through space and through bonds (typically 4JHF​ and 5JHF​ couplings ranging from 1 to 3 Hz). This heteronuclear coupling splits the expected aromatic doublets and triplets into fine, unresolved quartets, which manifest as broadened "humps" that obscure the true 1 H- 1 H coupling constants[4].

The Solution: Perform a 1 H{ 19 F} Decoupled NMR Experiment . By continuously irradiating the sample at the 19 F resonance frequency (~ -62.5 ppm) during the 1 H acquisition, you saturate the fluorine spin states. This rapidly flips the 19 F nuclei, averaging their magnetic contribution to zero. The unresolved quartets will instantly collapse into sharp, well-defined singlets, doublets, and triplets, allowing for exact structural verification[5].

Mechanism of 1H{19F} decoupling for resolving aromatic signal broadening.

Quantitative Data Summary

The following table summarizes the anticipated chemical shift changes when applying the ASIS protocol and the decoupling effects on 3-[3-(Trifluoromethyl)benzyl]azetidine.

Structural Environment	Expected Shift in CDCl 3​ (ppm)	Expected Shift in C 6​ D 6​ (ppm)	ASIS Effect ( Δδ )	Multiplicity / Notes (Post-Optimization)
Azetidine H-2/H-4 (cis)	~3.75	~3.30	-0.45 ppm	Sharp multiplet (VT-NMR required)
Azetidine H-2/H-4 (trans)	~3.55	~3.20	-0.35 ppm	Sharp multiplet (VT-NMR required)
Azetidine H-3 (CH)	~2.95	~2.65	-0.30 ppm	Nonet/Multiplet
Benzyl CH 2​	~2.85	~2.40	-0.45 ppm	Sharp doublet
Aromatic H-2' (ortho to CF 3​ )	~7.45	~7.15	-0.30 ppm	Singlet (Requires 1 H{ 19 F} Decoupling)
Aromatic H-4', H-5', H-6'	7.35 – 7.60	6.90 – 7.15	-0.45 ppm	Sharp dd or t (Requires 1 H{ 19 F} Decoupling)

Experimental Protocols

Protocol 1: Aromatic Solvent-Induced Shift (ASIS) & VT-NMR Preparation

Self-Validating Check: The residual solvent peak for C 6​ D 6​ must appear as a sharp singlet at 7.16 ppm. If it is broad, your shim is poor, and the ASIS effect cannot be accurately measured.

• Sample Evaporation: Transfer 15-20 mg of 3-[3-(Trifluoromethyl)benzyl]azetidine dissolved in CDCl 3​ to a vial. Gently evaporate the CDCl 3​ under a stream of high-purity nitrogen gas until completely dry.

• Solvent Exchange: Re-dissolve the neat compound in 0.6 mL of anhydrous Benzene-d 6​ (C 6​ D 6​ , 99.8 atom % D).

• Transfer: Transfer the solution to a high-quality 5 mm NMR tube.

• Acquisition (298 K): Lock on the C 6​ D 6​ signal, re-shim the magnet (Z1-Z4), and acquire a standard 1D 1 H spectrum.

• VT-NMR Execution (If needed): If the azetidine peaks (2.5 - 3.5 ppm) remain broad due to intermediate exchange, set the probe temperature controller to 323 K (50 °C). Allow 10 minutes for thermal equilibration, re-tune the probe, re-shim, and acquire the spectrum.

Protocol 2: 1 H{ 19 F} Heteronuclear Decoupling Setup

Self-Validating Check: Run a standard 19 F NMR spectrum first. You should observe a single, massive peak around -62.5 ppm. If you do not see this, your decoupling frequency will be miscalibrated.

• Probe Tuning: Ensure you are using a dual-tuned or broadband probe capable of simultaneously tuning to 1 H (~400/500/600 MHz) and 19 F (~376/470/564 MHz). Tune and match both channels.

• Determine O2 (Decoupling Frequency): Acquire a standard 1D 19 F spectrum. Note the exact chemical shift (in Hz) of the -CF 3​ peak. Set this value as your decoupler offset (O2 or cnst2 depending on the spectrometer vendor).

• Pulse Sequence Selection: Load a 1 H spectrum with inverse gated decoupling or continuous wave (CW) decoupling on the 19 F channel (e.g., zgig or zgf2pr on Bruker systems).

• Power Calibration: Set the decoupling power to a safe, low-wattage level (typically using a composite pulse sequence like GARP or WALTZ-16) to avoid probe arcing, as 19 F and 1 H frequencies are very close.

• Acquisition: Acquire the 1 H spectrum. The aromatic region should now display pure 1 H- 1 H scalar couplings, allowing for rigorous J -value extraction.

Sources

• 1. University of Ottawa NMR Facility Blog: Improve Your Chemical Shift Resolution Without Going to Higher Fields [u-of-o-nmr-facility.blogspot.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. thieme-connect.com [thieme-connect.com]
• 4. rsc.org [rsc.org]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

validation of HPLC analytical methods for 3-[3-(Trifluoromethyl)benzyl]azetidine

As a Senior Application Scientist, I approach analytical method validation not as a mere regulatory checkbox, but as an exercise in thermodynamic control and predictive chemistry. When developing a High-Performance Liquid Chromatography (HPLC) assay for 3-[3-(Trifluoromethyl)benzyl]azetidine , we are fighting a two-front chromatographic war: the intense basicity of the strained azetidine ring and the extreme hydrophobicity of the trifluoromethyl ( CF3​ ) group.

This guide objectively compares stationary phase chemistries to overcome these challenges and provides a self-validating, step-by-step protocol grounded in the latest 1[1].

Mechanistic Challenges & Column Chemistry Comparison

The azetidine ring is a four-membered nitrogen-containing heterocycle[2]. Because it is a secondary amine, it is highly basic (pKa ~9.5). In typical acidic or neutral mobile phases, the nitrogen is protonated. When analyzed on a standard end-capped C18 column, these protonated amines undergo secondary ion-exchange interactions with residual ionized silanols ( SiO− ) on the silica surface, leading to severe peak tailing and variable retention times[3].

To establish the most robust method, we must compare three distinct stationary phase chemistries:

• Standard End-Capped C18: Relies purely on hydrophobic partitioning. Highly susceptible to silanol interactions with basic azetidines.

• Phenyl-Hexyl: Offers alternative selectivity. The phenyl ring provides π−π interactions with the benzyl moiety, while dipole-dipole interactions engage the highly electronegative fluorine atoms of the CF3​ group, enhancing retention without relying solely on lipophilicity.

• Positively Charged Surface (PCS) C18: Incorporates a weak positive charge on the silica surface. This creates an electrostatic shield that repels the protonated azetidine, drastically improving peak shape and loading capacity even in low ionic strength mobile phases[4].

Quantitative Performance Comparison

Representative data for 3-[3-(Trifluoromethyl)benzyl]azetidine (100 µg/mL) using a 0.1% Formic Acid / Acetonitrile gradient.

Column Chemistry	Retention Time (min)	USP Tailing Factor ( Tf​ )	Theoretical Plates ( N )	Resolution ( Rs​ )	Suitability for Basic Amines
Standard C18	8.42	2.15	6,500	1.8	Poor (Severe silanol interactions)
Phenyl-Hexyl	9.15	1.42	11,200	2.5	Good ( π−π & Fluorine dipole)
PCS-C18	7.80	1.08	14,500	3.2	Excellent (Electrostatic repulsion)

Causality Insight: The superior performance of the PCS-C18 column is a direct result of minimizing the mass transfer resistance ( C -term in the Van Deemter equation). By electrostatically repelling the basic analyte from the silica pores, we prevent the "stick-and-slip" mechanism that causes tailing, resulting in a sharper, more symmetrical peak.

Method Development & Validation Workflow

Workflow for HPLC method development and validation of basic fluorinated amines.

Experimental Protocols: A Self-Validating System

A truly robust analytical method does not just record data; it actively proves its own fitness. By embedding strict System Suitability Testing (SST) directly into the sequence, the protocol becomes a self-validating system. If the system fails to meet the SST criteria, the run halts, preventing the generation of invalid data.

Phase 1: Chromatographic Method Setup

• Column Selection: Install a Positively Charged Surface C18 column (e.g., 100 mm x 2.1 mm, 2.7 µm)[4].

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in LC-MS grade H2​O . (Causality: Formic acid ensures the azetidine nitrogen remains fully protonated, preventing peak splitting from mixed ionization states).

  • Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

• Instrument Parameters: Set the flow rate to 0.4 mL/min. Maintain the column compartment at 40°C. (Causality: Elevated temperature reduces mobile phase viscosity, increasing the analyte's diffusion coefficient and further sharpening the peak).

• Gradient Program: Start at 10% B, ramp linearly to 90% B over 15 minutes, hold for 3 minutes, and re-equilibrate at 10% B for 5 minutes[2].

• Detection: UV absorbance at 254 nm, optimized for the benzyl chromophore.

Phase 2: ICH Q2(R2) Validation Execution

Execute the following steps in accordance with 1[1]:

• Step 1: Specificity & Range Inject diluent blanks, mobile phase blanks, and samples spiked with known synthetic impurities. Ensure the reportable range spans from the lowest to the highest specification limits (typically 80% to 120% of the target concentration)[1].

• Step 2: Linearity Prepare working standard solutions at six concentration levels (e.g., 10, 25, 50, 100, 150, 200 µg/mL). Plot peak area versus concentration. Acceptance Criteria: Correlation coefficient ( R2 ) ≥0.999 .

• Step 3: Accuracy (Recovery) Spike the active pharmaceutical ingredient (API) into a synthetic matrix at 80%, 100%, and 120% of the target concentration in triplicate. Acceptance Criteria: Mean recovery must fall between 98.0% and 102.0%[2].

• Step 4: Precision (Repeatability) Perform six replicate injections of the 100% standard solution. Calculate the relative standard deviation (%RSD) of both the peak area and the retention time. Acceptance Criteria: %RSD ≤2.0% .

• Step 5: Robustness (The Self-Validation Check) Deliberately alter critical method parameters: flow rate ( ±0.05 mL/min), column temperature ( ±5 °C), and mobile phase organic composition ( ±2% ). The method is deemed robust if the SST parameters (Tailing Factor ≤1.5 , Theoretical Plates ≥10,000 ) remain within specifications despite these deliberate variations.

References

• Validation of Analytical Procedures Q2(R2) Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link]

• Column Choices for Basic Analytes Source: Agilent Technologies URL:[Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. agilent.com [agilent.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Benchmarking the Binding Affinity of 3-[3-(Trifluoromethyl)benzyl]azetidine Analogs: A Comparative Guide for Drug Discovery Professionals

In the landscape of modern medicinal chemistry, the azetidine scaffold has emerged as a privileged structure, offering a unique combination of rigidity and three-dimensional character that is highly desirable for optimizing ligand-target interactions.[1][2] This guide provides an in-depth comparative analysis of 3-[3-(Trifluoromethyl)benzyl]azetidine analogs, a class of compounds with significant potential as modulators of monoamine transporters. We will delve into the rationale behind their design, benchmark their binding affinities against established inhibitors, and provide detailed protocols for their in vitro characterization. This document is intended for researchers, scientists, and drug development professionals seeking to understand and advance the development of novel therapeutics targeting the dopamine (DAT), norepinephrine (NET), and serotonin (SERT) transporters.

The Rationale for the 3-[3-(Trifluoromethyl)benzyl]azetidine Scaffold

The design of 3-[3-(Trifluoromethyl)benzyl]azetidine analogs is a strategic endeavor rooted in established principles of medicinal chemistry. The core azetidine ring provides a conformationally constrained framework, which can lead to improved binding affinity and selectivity compared to more flexible acyclic analogs. The 3-substitution pattern allows for the exploration of key interactions within the binding pockets of monoamine transporters.

The choice of a benzyl group at the 3-position is a common starting point for engaging with the aromatic recognition domains of these transporters. The critical feature of the analogs discussed here is the incorporation of a trifluoromethyl (CF3) group at the meta-position of the benzyl ring. The trifluoromethyl group is a powerful tool in drug design for several reasons:

• Metabolic Stability: The C-F bond is exceptionally strong, making the trifluoromethyl group resistant to metabolic degradation, which can lead to an improved pharmacokinetic profile.[3][4]

• Enhanced Lipophilicity: The CF3 group significantly increases the lipophilicity of a molecule, which can enhance its ability to cross the blood-brain barrier and access central nervous system targets.[3]

• Modulation of Electronic Properties: As a strong electron-withdrawing group, the CF3 substituent can alter the electronic landscape of the aromatic ring, influencing key interactions with the target protein.[3]

Comparative Binding Affinity Analysis

While specific binding data for a comprehensive library of 3-[3-(Trifluoromethyl)benzyl]azetidine analogs is not extensively available in a single consolidated source, we can infer their potential performance by examining structurally related compounds and established monoamine reuptake inhibitors. The following table summarizes the binding affinities (Ki in nM) of relevant azetidine and piperidine analogs, alongside well-characterized monoamine transporter inhibitors that serve as benchmarks.

Compound/Analog	Target	Ki (nM)	Selectivity Profile	Reference
Azetidine Analogues
cis-4-Methoxy-azetidine analog (22b)	VMAT2	24	Potent VMAT2 inhibitor	[1][5]
trans-Methylenedioxy-azetidine analog (15c)	VMAT2	31	Potent VMAT2 inhibitor	[1][5]
3-Aryl-3-arylmethoxy-azetidine (7c)	SERT	1.0	Highly SERT selective	[6]
3-Aryl-3-arylmethoxy-azetidine (7i)	SERT	1.3	Highly SERT selective	[6]
Piperidine Analogues with Electron-Withdrawing Groups
N-Benzylpiperidine with 4-CF3	DAT	High Affinity	DAT Selective	[7]
N-Benzylpiperidine with 4-Cl	DAT	High Affinity	DAT Selective	[7]
Established Monoamine Reuptake Inhibitors
Fluoxetine	SERT	1.1	SSRI	[8]
DAT	>1000	[8]
NET	150	[8]
Nisoxetine	NET	0.8	NRI	[8]
SERT	47	[8]
DAT	130	[8]
GBR 12909	DAT	4.9	DRI	[8]
SERT	>1000	[8]
NET	260	[8]

Interpretation of Comparative Data:

Based on the structure-activity relationship (SAR) trends observed in related series, it is anticipated that 3-[3-(Trifluoromethyl)benzyl]azetidine analogs will exhibit significant affinity for one or more of the monoamine transporters. The presence of an electron-withdrawing group, such as a trifluoromethyl group on the N-benzyl moiety of piperidines, has been shown to be beneficial for dopamine transporter binding.[7] Therefore, it is plausible that the 3-[3-(Trifluoromethyl)benzyl]azetidine scaffold could yield potent and selective dopamine reuptake inhibitors (DRIs) or triple reuptake inhibitors (TRIs), depending on other structural modifications. The high SERT affinity of other 3-substituted azetidine analogs suggests that this scaffold is also conducive to potent serotonin transporter inhibition.[6]

Experimental Protocol: In Vitro Radioligand Binding Assay

To empirically determine the binding affinity of novel 3-[3-(Trifluoromethyl)benzyl]azetidine analogs, a competitive radioligand binding assay is the gold standard. This protocol outlines the key steps for assessing the affinity of a test compound for the human serotonin transporter (hSERT). Similar protocols can be adapted for hDAT and hNET using appropriate cell lines and radioligands.

Objective: To determine the inhibitory constant (Ki) of a test compound for hSERT.

Materials:

• HEK293 cells stably expressing hSERT

• [³H]-Citalopram (Radioligand for SERT)

• Paroxetine (Reference competitor for non-specific binding)

• Test Compound (e.g., a 3-[3-(Trifluoromethyl)benzyl]azetidine analog)

• Assay Buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4)

• 96-well microplates

• Cell harvester and glass fiber filters (pre-soaked in 0.5% polyethyleneimine)

• Scintillation cocktail

• Liquid scintillation counter

Step-by-Step Methodology:

• Cell Membrane Preparation:

  • Culture HEK293-hSERT cells to confluency.

  • Harvest cells and homogenize in ice-cold assay buffer.

  • Centrifuge the homogenate to pellet the cell membranes.

  • Wash the membrane pellet with fresh assay buffer and resuspend to a final protein concentration of 10-20 µ g/well .

• Assay Plate Preparation:

  • Prepare serial dilutions of the test compound (typically from 10⁻¹⁰ M to 10⁻⁵ M).

  • In a 96-well plate, set up the following in triplicate:

    • Total Binding: 50 µL of assay buffer, 50 µL of [³H]-Citalopram (at a concentration close to its Kd), and 100 µL of the membrane suspension.

    • Non-specific Binding: 50 µL of Paroxetine (at a high concentration, e.g., 10 µM), 50 µL of [³H]-Citalopram, and 100 µL of the membrane suspension.

    • Test Compound Binding: 50 µL of each dilution of the test compound, 50 µL of [³H]-Citalopram, and 100 µL of the membrane suspension.

• Incubation:

  • Incubate the plate at room temperature for 60-90 minutes with gentle agitation to allow the binding to reach equilibrium.

• Filtration and Washing:

  • Rapidly filter the contents of each well through the glass fiber filters using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.

  • Wash the filters three times with ice-cold assay buffer to remove any remaining unbound radioligand.

• Scintillation Counting:

  • Place the filters into scintillation vials and add 4-5 mL of scintillation cocktail.

  • Allow the vials to equilibrate in the dark for at least 4 hours.

  • Quantify the radioactivity in each vial using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding) by fitting the data to a sigmoidal dose-response curve using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizing the Experimental Workflow and Rationale

To better illustrate the logic of the experimental design, the following diagrams outline the key processes.

Caption: The key structural components of 3-[3-(Trifluoromethyl)benzyl]azetidine analogs and their influence on binding affinity.

Conclusion and Future Directions

The 3-[3-(Trifluoromethyl)benzyl]azetidine scaffold represents a promising avenue for the discovery of novel monoamine transporter inhibitors. The strategic incorporation of the trifluoromethyl group is anticipated to confer favorable pharmacokinetic and pharmacodynamic properties. While direct comparative data for a broad series of these specific analogs is emerging, the existing literature on related compounds provides a strong rationale for their synthesis and evaluation. The detailed experimental protocol provided herein offers a robust framework for accurately determining their binding affinities. Future work should focus on the systematic synthesis and in vitro profiling of a library of these analogs to fully elucidate their structure-activity relationships and to identify lead candidates for further development as potential therapeutics for a range of neurological and psychiatric disorders.

References

• Loh, M.-C., et al. (2013). Synthesis and evaluation of novel azetidine analogs as potent inhibitors of vesicular [3H]dopamine uptake. Bioorganic & Medicinal Chemistry Letters, 23(21), 5994-5997. Available at: [Link]

• Loh, M.-C., et al. (2013). Synthesis and evaluation of novel azetidine analogs as potent inhibitors of vesicular [3H]dopamine uptake. PubMed. Available at: [Link]

• Zheng, G., et al. (2016). Identification of a Novel Selective Serotonin Reuptake Inhibitor by Coupling Monoamine Transporter-Based Virtual Screening and Rational Molecular Hybridization. ACS Chemical Neuroscience, 7(6), 777-786. Available at: [Link]

• Lindsley, C. W., et al. (2010). Synthesis and SAR of analogues of the M1 allosteric agonist TBPB. Part I. Exploration of alternative benzyl and privileged structure moieties. Bioorganic & Medicinal Chemistry Letters, 20(17), 5093-5097. Available at: [Link]

• Meltz, M., et al. (2011). 3-Aryl-3-arylmethoxyazetidines. A new class of high affinity ligands for monoamine transporters. Bioorganic & Medicinal Chemistry Letters, 21(17), 5078-5081. Available at: [Link]

• Ferreira, R. J., et al. (2023). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 28(14), 5534. Available at: [Link]

• Wallace, O. B., et al. (2010). Design, synthesis, and biological evaluation of new monoamine reuptake inhibitors with potential therapeutic utility in depression and pain. Bioorganic & Medicinal Chemistry Letters, 20(18), 5449-5453. Available at: [Link]

• Chavan, H. D., et al. (2003). Structure-activity relationship studies of highly selective inhibitors of the dopamine transporter: N-benzylpiperidine analogues of 1-[2-[bis(4-fluorophenyl)methoxy]ethyl]-4-(3-phenylpropyl)piperazine. Journal of Medicinal Chemistry, 46(8), 1465-1469. Available at: [Link]

• Kopajtic, T. A., et al. (2023). Chirality Matters: Fine-Tuning of Novel Monoamine Reuptake Inhibitors Selectivity through Manipulation of Stereochemistry. International Journal of Molecular Sciences, 24(18), 14364. Available at: [Link]

• Koldsø, H., et al. (2013). Monoamine transporters: insights from molecular dynamics simulations. Frontiers in Pharmacology, 4, 11. Available at: [Link]

• Hernández, V., et al. (2025). Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease. Molecules, 30(14), 3047. Available at: [Link]

• Brust, P., et al. (2015). Monoamine Transporter Affinity Constants (K i ) of Selected SPECT/PET Radioligands Used for SERT Imaging. ResearchGate. Available at: [Link]

• Tillekeratne, L. M. V., et al. (2022). Rational design of metabolically stable HDAC inhibitors: An overhaul of trifluoromethyl ketones. European Journal of Medicinal Chemistry, 244, 114807. Available at: [Link]

• Johnson, K. M., et al. (2017). 3-(Trifluoromethyl)phenyl Derivatives of N-Aryl-N′-methylguanidines as Prospective PET Radioligands for the Open Channel of the N-Methyl-D-aspartate (NMDA) Receptor: Synthesis and Structure–Affinity Relationships. ACS Chemical Neuroscience, 8(7), 1544-1560. Available at: [Link]

• Weatherhead, A., et al. (2017). Synthesis of a Bicyclic Azetidine with In Vivo Antimalarial Activity Enabled by Stereospecific, Directed C(sp3)–H Arylation. Journal of the American Chemical Society, 139(30), 10453-10456. Available at: [Link]

• Hernández, V., et al. (2025). Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease. ResearchGate. Available at: [Link]

• Rothman, R. B., et al. (2008). Discovery and Development of Monoamine Transporter Ligands. Current Topics in Medicinal Chemistry, 8(12), 1059-1070. Available at: [Link]

• Wu, Y., et al. (2021). Structure of N-benzylpiperidine derivatives. ResearchGate. Available at: [Link]

• Newman, A. H., et al. (2009). Synthesis and Monoamine Transporter Affinity of 3α-Arylmethoxy-3β-arylnortropanes. Bioorganic & Medicinal Chemistry Letters, 19(2), 489-492. Available at: [Link]

• Antonaci, S., et al. (1996). In vitro effects of 3'-azido-3'-deoxythymidine (AZT) on normal human polymorphonuclear cell and monocyte-macrophage functional capacities. Immunopharmacology and Immunotoxicology, 18(2), 161-178. Available at: [Link]

• Wang, L., et al. (2024). Benzylic Trifluoromethyl Accelerates 1,6-Elimination Toward Rapid Probe Activation. bioRxiv. Available at: [Link]

• Wang, L., et al. (2024). Benzylic Trifluoromethyl Accelerates 1,6-Elimination Toward Rapid Probe Activation. bioRxiv. Available at: [Link]

• Ansari, K. F., & Lal, C. (2011). Synthesis, antimicrobial and cytotoxic activity of novel azetidine-2-one derivatives of 1H-benzimidazole. Arabian Journal of Chemistry, 4(2), 227-234. Available at: [Link]

Sources

• 1. Synthesis and evaluation of novel azetidine analogs as potent inhibitors of vesicular [3H]dopamine uptake - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis, antimicrobial and cytotoxic activity of novel azetidine-2-one derivatives of 1<i>H</i>-benzimidazole - Arabian Journal of Chemistry [arabjchem.org]
• 3. mdpi.com [mdpi.com]
• 4. Rational design of metabolically stable HDAC inhibitors: An overhaul of trifluoromethyl ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and evaluation of novel azetidine analogs as potent inhibitors of vesicular [3H]dopamine uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 3-Aryl-3-arylmethoxyazetidines. A new class of high affinity ligands for monoamine transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structure-activity relationship studies of highly selective inhibitors of the dopamine transporter: N-benzylpiperidine analogues of 1-[2-[bis(4-fluorophenyl)methoxy]ethyl]-4-(3-phenylpropyl)piperazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Identification of a Novel Selective Serotonin Reuptake Inhibitor by Coupling Monoamine Transporter-Based Virtual Screening and Rational Molecular Hybridization - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-[3-(Trifluoromethyl)benzyl]azetidine

As a Senior Application Scientist, I recognize that 3-[3-(Trifluoromethyl)benzyl]azetidine is a highly valuable building block in medicinal chemistry, offering unique spatial geometry and metabolic stability for drug scaffolds. However, the exact structural features that make it synthetically desirable also impart significant toxicological risks.

This guide moves beyond standard Safety Data Sheets (SDS) to provide you with the mechanistic reasoning behind our safety protocols. By understanding why this chemical behaves the way it does, your laboratory can implement self-validating workflows that ensure absolute operational safety.

Mechanistic Toxicology & Risk Assessment

To design an effective Personal Protective Equipment (PPE) strategy, we must first deconstruct the molecule's hazard profile based on its functional groups:

• Azetidine Ring Strain & Basicity: The azetidine ring is a highly strained, 4-membered nitrogen heterocycle. This Baeyer strain compresses the internal bond angles to ~90°, increasing the s-character of the C-H bonds and leaving the nitrogen lone pair highly localized. Consequently, azetidines are strong nucleophiles and relatively strong bases. Upon contact with biological tissues, they rapidly saponify cellular lipids, leading to severe skin burns and irreversible eye damage[1].

• The "Trojan Horse" Lipophilicity: The 3-(trifluoromethyl)benzyl moiety is highly electronegative and lipophilic. The addition of the CF3​ group dramatically increases the molecule's partition coefficient (LogP). This lipophilicity acts as a vehicle, rapidly pulling the corrosive azetidine toxicophore through the lipid-rich stratum corneum of the skin, accelerating systemic absorption and acute toxicity[2].

• Metabolic Liabilities: In vivo and in vitro studies on substituted azetidines indicate they can undergo cytochrome P450 (CYP)-mediated α -carbon oxidation followed by ring scission, potentially forming reactive electrophilic species (aldehydes) that bind covalently to host proteins[3]. Preventing systemic exposure is therefore critical to avoiding idiosyncratic adverse reactions.

Quantitative PPE Matrix

Standard latex or thin nitrile gloves are insufficient for handling fluorinated cyclic amines. The basicity of the amine combined with organic carrier solvents can rapidly degrade standard elastomers. Below is the quantitative breakdown of glove breakthrough times for basic amines to guide your PPE selection[4][5].

Glove Material	Thickness	Breakthrough Time (Amines)	Degradation Resistance	Primary Operational Use Case
Nitrile	4–6 mil	< 30 minutes	Poor to Moderate	Incidental contact; must be used strictly as an inner layer for double-gloving.
Neoprene	> 14 mil	> 120 minutes	Excellent	Extended contact; required for handling free-base oils and solvent mixtures.
Butyl Rubber	> 14 mil	> 240 minutes	Excellent	Spill cleanup; high-volume transfers of corrosive bases.

Mandatory Minimum PPE Ensemble:

• Skin/Body: Tychem® apron worn over a standard Nomex® or flame-resistant lab coat to prevent lipophilic skin penetration.

• Eye/Face: ANSI Z87.1 rated chemical splash goggles. (Safety glasses with side shields are unacceptable due to the Eye Dam. 1 classification[6]).

• Respiratory: If handling the hydrochloride (HCl) salt outside of a closed system, a NIOSH-approved N95/P100 particulate respirator is required to prevent inhalation of corrosive dust. For the free-base oil, an Organic Vapor (OV) cartridge is mandatory.

Step-by-Step Operational Workflow

Every protocol in your lab should be a self-validating system. Follow this methodology to ensure containment and safe transfer.

Phase 1: Pre-Operational Setup & Validation

• Validate Engineering Controls: Do not rely on the fume hood's visual alarm alone. Verify the hood's magnehelic gauge reads between 0.4–0.6 inches of water, ensuring a functional face velocity of 80–120 feet per minute (fpm).

• Establish a Decontamination Zone: Before opening the chemical, prepare a beaker containing a 5% citric acid or dilute acetic acid solution inside the hood. Causality: The acidic environment will instantly protonate the basic azetidine ring upon contact, converting any spilled free base into a water-soluble, non-volatile, and significantly less hazardous salt.

• Static Mitigation (For HCl Salts): Azetidine hydrochloride salts are highly prone to static charge buildup. Use an anti-static zero-stat gun on your weighing spatula and weigh paper to prevent the sudden aerosolization of corrosive dust.

Phase 2: Weighing and Transfer Protocol

• Don Tiered PPE: Apply the double-glove protocol (4 mil Nitrile inner glove, 14 mil Neoprene outer glove).

• Isolate the Source: Open the primary container only within the deepest functional zone of the fume hood (minimum 6 inches behind the sash). Keep the sash pulled down to the lowest workable height to act as a physical splash barrier.

• Execute Transfer: Use a dedicated, chemically inert spatula (e.g., PTFE-coated). Causality: Free-base amines can slowly degrade and leach metal ions from standard stainless steel spatulas over time, contaminating your reaction and potentially catalyzing unwanted side reactions.

• Seal and Decontaminate: Immediately seal the primary vial. Wipe the exterior of the vial with a Kimwipe dampened with your pre-prepared dilute acid solution before removing it from the hood.

Emergency Spill Response & Disposal Logistics

In the event of a spill, immediate and structured action is required to prevent inhalation and dermal exposure.

Emergency spill response workflow for fluorinated azetidine derivatives.

Disposal and Waste Segregation

• Containment: For liquid spills (free base), surround the spill with an inert absorbent like dry sand or vermiculite. Do not use combustible materials like sawdust.

• Neutralization: Carefully apply the 5% citric acid solution to the absorbed spill to neutralize the amine[4].

• Waste Segregation: Never mix azetidine waste with strong oxidizing agents (e.g., nitric acid, peroxides). The oxidation of the secondary amine can be violently exothermic. Label all waste containers clearly as "Hazardous Waste: Toxic/Corrosive Fluorinated Amine."

Sources

• 1. 3-(Trifluoromethyl)azetidine | C4H6F3N | CID 50989381 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nextsds.com [nextsds.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Chemical Hygiene Plan : USDA ARS [ars.usda.gov]
• 5. nmt.edu [nmt.edu]
• 6. nextsds.com [nextsds.com]